1-(2-Bromo-6-fluorophenyl)propan-1-one

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(2-Bromo-6-fluorophenyl)propan-1-one: Structure, Properties, and Synthetic Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular weight, and key physicochemical properties of 1-(2-Bromo-6-fluorophenyl)propan-1-one. It further outlines a proposed synthetic pathway and robust analytical methodologies for its characterization, drawing upon established chemical principles and analogous transformations. This document is intended to serve as a foundational resource for researchers engaged in the synthesis, evaluation, and application of this and related compounds in medicinal chemistry and drug discovery.

Chemical Identity and Physicochemical Properties

1-(2-Bromo-6-fluorophenyl)propan-1-one is a halogenated aromatic ketone. The strategic placement of a bromine and a fluorine atom on the phenyl ring, ortho to the propanoyl group, is anticipated to significantly influence its steric and electronic properties, making it a potentially valuable intermediate in organic synthesis.

Chemical Structure and Molecular Weight

The chemical structure of 1-(2-Bromo-6-fluorophenyl)propan-1-one is characterized by a propan-1-one moiety attached to a phenyl ring at the C1 position. The phenyl ring is substituted with a bromine atom at the C2 position and a fluorine atom at the C6 position.

Chemical Formula: C₉H₈BrFO

Molecular Weight: The molecular weight of a compound is a fundamental physical property, crucial for stoichiometric calculations in chemical reactions and for the interpretation of mass spectrometry data. The molecular weight of 1-(2-Bromo-6-fluorophenyl)propan-1-one is calculated from the atomic weights of its constituent elements:

Element	Symbol	Atomic Weight ( g/mol )	Count	Total Weight ( g/mol )
Carbon	C	12.011	9	108.099
Hydrogen	H	1.008	8	8.064
Bromine	Br	79.904	1	79.904
Fluorine	F	18.998	1	18.998
Oxygen	O	15.999	1	15.999
Total	231.06 g/mol

The calculated molecular weight is 231.06 g/mol .[1][2][3] The exact mass (monoisotopic mass) is 229.97426 Da.[1][3]

Predicted Physicochemical Properties

Property	Predicted Value	Rationale/Reference
Physical State	Likely a liquid or low-melting solid	Based on similar aromatic ketones.
Boiling Point	Elevated due to polarity and molecular weight	Halogenated aromatic compounds often have high boiling points.
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, alcohols, chlorinated solvents)	The aromatic and ketonic nature suggests good solubility in a range of organic solvents.
XLogP3	~2.9	A measure of lipophilicity, suggesting moderate partitioning into non-polar environments.[1][3]
Hydrogen Bond Acceptor Count	2	The carbonyl oxygen and the fluorine atom can act as hydrogen bond acceptors.[1]
Rotatable Bond Count	2	The C-C bond between the carbonyl group and the phenyl ring, and the C-C bond in the propyl chain.[1]

Proposed Synthesis and Mechanistic Rationale

The synthesis of 1-(2-Bromo-6-fluorophenyl)propan-1-one can be approached through several established synthetic methodologies. A common and effective strategy involves the Friedel-Crafts acylation of a suitably substituted benzene derivative.

Retrosynthetic Analysis

A logical retrosynthetic disconnection points to 1-bromo-3-fluorobenzene as a readily available starting material and propanoyl chloride as the acylating agent.

A retrosynthetic approach for 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Proposed Synthetic Protocol

This protocol describes a laboratory-scale synthesis of 1-(2-Bromo-6-fluorophenyl)propan-1-one via Friedel-Crafts acylation.

Step 1: Reaction Setup

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (AlCl₃) (1.2 equivalents) and a dry, non-polar solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Cool the suspension to 0 °C in an ice bath.

Step 2: Acylation

• Slowly add propanoyl chloride (1.1 equivalents) to the stirred suspension of aluminum chloride.

• After the addition is complete, add 1-bromo-3-fluorobenzene (1.0 equivalent) dropwise via the dropping funnel, maintaining the temperature at 0 °C.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

Step 3: Work-up and Purification

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of crushed ice, followed by cold water.

• Separate the organic layer. Extract the aqueous layer with the reaction solvent (e.g., DCM).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the reaction of the Lewis acid (AlCl₃) with atmospheric moisture.

• Anhydrous Conditions: Water would deactivate the aluminum chloride catalyst.

• Slow Addition at Low Temperature: The Friedel-Crafts acylation is an exothermic reaction, and controlling the temperature prevents side reactions.

• Quenching with Ice/Water: Decomposes the aluminum chloride complex and separates the product.

• Aqueous Work-up: Removes inorganic salts and unreacted starting materials.

• Column Chromatography: A standard technique for the purification of organic compounds.

Proposed workflow for the synthesis of the target compound.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized 1-(2-Bromo-6-fluorophenyl)propan-1-one. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons and the ethyl group of the propanoyl moiety. The aromatic region will likely display complex splitting patterns due to the influence of the bromine and fluorine substituents. The ethyl group should present as a quartet for the methylene protons and a triplet for the methyl protons.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the nine carbon atoms in the molecule, including the carbonyl carbon at a characteristic downfield shift.

• ¹⁹F NMR: The fluorine NMR spectrum should exhibit a singlet, providing unambiguous evidence for the presence of the fluorine atom.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum is expected to show a molecular ion peak (M⁺) and a characteristic isotopic pattern for a molecule containing one bromine atom (M⁺ and M⁺+2 peaks in approximately a 1:1 ratio). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule. A strong absorption band around 1680-1700 cm⁻¹ is expected for the carbonyl (C=O) stretching vibration.

A comprehensive analytical workflow for structural verification.

Conclusion

This technical guide provides a detailed overview of 1-(2-Bromo-6-fluorophenyl)propan-1-one, a compound of interest for its potential applications in synthetic and medicinal chemistry. While experimental data for this specific molecule is limited, this guide offers a solid foundation for its synthesis and characterization based on established chemical principles and data from structurally related compounds. The proposed synthetic route and analytical methodologies provide a clear and actionable framework for researchers to produce and validate this compound in a laboratory setting.

References

• PubChem. 1-(5-Bromo-2-fluorophenyl)propan-1-one. National Center for Biotechnology Information. [Link]

• PubChem. 1-Bromo-1-(2-fluorophenyl)-2-propanone. National Center for Biotechnology Information. [Link]

• PubChem. 2-Bromo-1-(4-fluorophenyl)propan-1-one. National Center for Biotechnology Information. [Link]

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An In-depth Technical Guide to 1-(2-Bromo-6-fluorophenyl)ethanone

Executive Summary

This technical guide provides a comprehensive overview of 1-(2-Bromo-6-fluorophenyl)ethanone, a halogenated aromatic ketone of significant interest in synthetic and medicinal chemistry. This document consolidates critical data regarding its chemical identity, physicochemical properties, and safety protocols. Furthermore, it delves into established synthetic methodologies, offering detailed experimental procedures and mechanistic insights. The guide also explores the compound's applications as a versatile intermediate in the synthesis of complex organic molecules and highlights key analytical techniques for its characterization. This resource is intended to equip researchers and drug development professionals with the necessary technical knowledge to effectively and safely utilize 1-(2-Bromo-6-fluorophenyl)ethanone in their research and development endeavors.

Core Identifiers and Chemical Structure

1-(2-Bromo-6-fluorophenyl)ethanone is a disubstituted acetophenone derivative. The strategic placement of the bromine and fluorine atoms on the phenyl ring, ortho to the acetyl group, imparts unique reactivity and makes it a valuable building block in organic synthesis.

Identifier	Value	Source
CAS Number	928715-37-1	[1][2][3][4]
IUPAC Name	1-(2-bromo-6-fluorophenyl)ethanone	[3][5]
Synonyms	2'-Bromo-6'-fluoroacetophenone, 1-(2-bromo-6-fluoro-phenyl)ethanone	[3][5]
Molecular Formula	C₈H₆BrFO	[1][2][5]
Molecular Weight	217.04 g/mol	[1]
Canonical SMILES	CC(=O)C1=C(C=CC=C1Br)F	[3]
InChI Key	ZTLLHQUYOLPVAR-UHFFFAOYSA-N

Physicochemical and Toxicological Properties

A thorough understanding of the physicochemical and toxicological properties of 1-(2-Bromo-6-fluorophenyl)ethanone is paramount for its safe handling, storage, and application in experimental settings.

Physicochemical Data

Property	Value	Source
Physical Form	Colorless to yellow liquid
Boiling Point	245.7 ± 25.0 °C at 760 mmHg (Predicted)	[6]
Melting Point	26-29 °C	[2]
Density	1.54 g/mL (Predicted)	[2]
Flash Point	102.391 °C (Predicted)	[6]
Solubility	Soluble in organic solvents such as alcohols, ethers, and aromatic hydrocarbons.	[2]
Storage	Keep in a dark place, sealed in dry, room temperature.

Safety and Hazard Information

1-(2-Bromo-6-fluorophenyl)ethanone is classified as a hazardous substance and requires careful handling in a well-ventilated laboratory environment. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

GHS Hazard Statements: [3]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

GHS Pictograms:

• GHS07 (Harmful)

Precautionary Statements: [3]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Synthesis and Mechanistic Considerations

The synthesis of 1-(2-Bromo-6-fluorophenyl)ethanone can be approached through several established synthetic routes. The choice of method often depends on the availability of starting materials, desired scale, and laboratory capabilities. Two primary and mechanistically distinct approaches are the Grignard reaction and Friedel-Crafts acylation.

Grignard Reaction Approach

This method involves the reaction of a Grignard reagent, prepared from a suitable aryl halide, with an acetylating agent. A plausible route is the reaction of 2-bromo-6-fluorophenylmagnesium bromide with an acetyl source. However, a more commonly documented analogous approach for similar ketones involves the reaction of a Grignard reagent with a nitrile.[7][8]

This protocol is a general representation and may require optimization for the specific synthesis of 1-(2-Bromo-6-fluorophenyl)ethanone.

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to initiate the reaction.

  • In the dropping funnel, place a solution of 1,2-dibromo-3-fluorobenzene (1.0 equivalent) in anhydrous diethyl ether or tetrahydrofuran (THF).

  • Add a small portion of the aryl bromide solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades and the solution begins to reflux.

  • Slowly add the remaining aryl bromide solution to maintain a gentle reflux.[9]

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Acetonitrile:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add a solution of acetonitrile (1.1 equivalents) in anhydrous ether or THF via the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours or until the reaction is complete (monitored by TLC).

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench by the addition of a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford 1-(2-Bromo-6-fluorophenyl)ethanone.

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Physical properties and melting point of 1-(2-Bromo-6-fluorophenyl)propan-1-one

An In-Depth Technical Guide to the Physical Properties and Melting Point of 1-(2-Bromo-6-fluorophenyl)propan-1-one

Abstract

1-(2-Bromo-6-fluorophenyl)propan-1-one is a halogenated aromatic ketone of significant interest to the pharmaceutical and chemical synthesis sectors. As a member of the α-haloketone family, its structure presents multiple reactive sites, making it a versatile synthetic building block for constructing more complex molecular architectures.[1] The introduction of a fluorine atom to the phenyl ring can also bestow unique physicochemical properties upon its derivatives, such as enhanced metabolic stability and bioavailability, a strategy widely employed in modern drug discovery.[1] This guide provides a comprehensive overview of the known physicochemical properties of this compound and offers a detailed, field-proven protocol for the experimental determination of its melting point, a critical parameter for assessing purity and confirming identity.

Physicochemical and Computed Properties

A precise, experimentally determined melting point for 1-(2-Bromo-6-fluorophenyl)propan-1-one is not widely reported in publicly available literature. However, a profile of its key chemical identifiers and computed properties can be established from various chemical databases. This information is fundamental for handling, characterization, and regulatory documentation.

Property	Value	Source
IUPAC Name	1-(2-Bromo-6-fluorophenyl)propan-1-one	N/A
Synonyms	2-Bromo-1-(2-fluorophenyl)propan-1-one	[2]
CAS Number	186036-09-9	[2][3]
Molecular Formula	C₉H₈BrFO	[1][2]
Molecular Weight	231.06 g/mol	[1][2]
Computed XLogP3	2.9	[2]
Storage Conditions	Store in a dry, well-ventilated place. Some suppliers recommend refrigeration (2-8°C).	[4]

The Critical Role of Melting Point in Compound Validation

For a crystalline solid like 1-(2-Bromo-6-fluorophenyl)propan-1-one, the melting point is more than a mere physical constant; it is a primary indicator of sample purity and identity.

• Criterion for Purity: A pure crystalline compound will exhibit a sharp, well-defined melting point, typically spanning a narrow range of 0.5-1.0°C. The presence of even minor impurities disrupts the crystal lattice, leading to a depression of the melting point and a broadening of the melting range. Therefore, a wide melting range (e.g., 145-148°C instead of a sharp 149.5-150°C) is a clear indication of an impure sample.

• Confirmation of Identity: The melting point is a characteristic property of a substance.[5] While two different compounds can coincidentally have very similar melting points, the "mixed melting point" technique can be used for definitive identification.[5] This involves mixing the unknown sample with an authentic, known compound. If there is no depression in the melting point of the mixture, the two substances are identical. A depressed melting point confirms they are different compounds.[5]

Experimental Protocol for Melting Point Determination

This protocol outlines a robust methodology for accurately determining the melting point of 1-(2-Bromo-6-fluorophenyl)propan-1-one using a modern digital melting point apparatus (e.g., Mel-Temp or DigiMelt).

Causality in Experimental Design

The primary requirement for an accurate measurement is ensuring efficient and uniform heat transfer from the heating block to the sample.[6] This is achieved by preparing a finely powdered, well-packed sample. A slow heating rate near the melting point is critical to allow the system to reach thermal equilibrium, ensuring the thermometer reading accurately reflects the sample's temperature.[7]

Step-by-Step Methodology

• Sample Preparation:

  • Ensure the sample is completely dry, as moisture can depress the melting point.[6] If necessary, dry the sample in a desiccator.

  • If the sample consists of large crystals, gently crush it into a fine, homogeneous powder using a mortar and pestle. This ensures uniform packing and heat transfer.[6]

• Capillary Tube Loading:

  • Press the open end of a capillary melting point tube into the powdered sample on a clean, dry watch glass. A small amount of sample will be forced into the tube.

  • Invert the tube and tap its closed end gently on a hard surface to move the powder to the bottom.[7]

  • To achieve dense packing, drop the capillary tube (closed-end down) through a long, narrow glass tube (approx. 1 meter) onto the benchtop. The bouncing action will compact the solid tightly.[7]

  • Repeat until the packed sample height is approximately 2-3 mm.[5][7]

• Melting Point Measurement:

  • Preliminary (Rapid) Run: If the approximate melting point is unknown, perform a quick determination by heating the sample at a rapid rate (e.g., 10-20°C per minute).[7][8] This provides a rough estimate of the melting range. This first sample should then be discarded.[7]

  • Accurate (Slow) Run:

    • Allow the apparatus to cool to at least 20°C below the approximate melting point found in the preliminary run.[7]

    • Place a new, freshly prepared capillary tube into the apparatus.

    • Heat at a medium rate until the temperature is about 15-20°C below the expected melting point.

    • Crucially, reduce the heating rate to 1-2°C per minute. [5] This slow ramp is essential for an accurate reading.

    • Observe the sample closely through the magnified viewfinder.

• Data Recording and Interpretation:

  • Record the temperature (T1) at which the first droplet of liquid appears. This is the beginning of the melting range.[7] The solid may first appear to shrink or "sinter" just before melting begins.[7]

  • Continue heating slowly and record the temperature (T2) at which the last solid crystal melts into a clear liquid. This is the end of the melting range.

  • The reported melting point is the range T1 – T2.

  • Perform at least two careful determinations to ensure the results are consistent and reproducible.

Visualization of the Melting Point Determination Workflow

The following diagram illustrates the logical flow of the experimental protocol, from initial sample handling to the final data analysis.

Caption: Workflow for accurate melting point determination.

Safety, Handling, and Personal Protection

• Hazard Classification: Compounds of this nature are often classified as hazardous. Potential hazards include causing severe skin irritation or burns and serious eye damage.[9][10][11] They may also be harmful if swallowed or inhaled.[10]

• Engineering Controls: All handling of the solid and its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[9]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.[11]

  • Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).

  • Body Protection: A lab coat is mandatory. Ensure no skin is exposed.[9]

• Handling Procedures:

  • Avoid all direct contact with the substance.[11]

  • Do not breathe dust.[9] Minimize dust generation during handling.

  • Wash hands thoroughly after handling, even if gloves were worn.[9][10]

• First Aid Measures:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[9]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove all contaminated clothing. Seek medical attention.[9]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[9]

Conclusion

1-(2-Bromo-6-fluorophenyl)propan-1-one is a valuable reagent in synthetic chemistry. While its specific physical properties like melting point require experimental determination, established methodologies provide a clear path for its accurate characterization. The melting point serves as an indispensable tool for researchers to rapidly assess the purity and verify the identity of their synthesized material. Adherence to rigorous experimental protocols and stringent safety precautions is paramount when working with this and related chemical entities, ensuring both the integrity of scientific data and the safety of laboratory personnel.

References

• University of Calgary. (n.d.). Melting point determination.
• National Taiwan Normal University. (n.d.). Experiment 20: RECRYSTALLIZATION AND MELTING POINT DETERMINATION.
• University of Massachusetts Lowell. (2013, April 15). Experiment 1 - Melting Points.
• St. Norbert College. (n.d.). DETERMINATION OF MELTING POINTS.
• LibreTexts Chemistry. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination.
• PubChem. (n.d.). 1-Bromo-1-(2-fluorophenyl)-2-propanone. National Center for Biotechnology Information.
• Fisher Scientific. (2009, September 26). SAFETY DATA SHEET - 2-Bromo-1-(4-fluorophenyl)ethan-1-one.
• Sigma-Aldrich. (n.d.). 1-(2-Bromo-6-fluorophenyl)-2-methylpropan-1-one.
• PubChem. (n.d.). 2-Bromo-1-(4-fluorophenyl)propan-1-one. National Center for Biotechnology Information.
• NOAA. (n.d.). 1-BROMO-2-PROPANOL | CAMEO Chemicals.
• Fisher Scientific. (2009, July 2). SAFETY DATA SHEET - 2-Bromo-6-fluoroaniline.
• Echemi. (n.d.). 2-Bromo-1-(2-fluorophenyl)propan-1-one Formula.
• Sigma-Aldrich. (n.d.). 3-(5-Bromo-2-fluorophenyl)propan-1-ol.
• Combi-Blocks, Inc. (2023, January 2). SS-8688 - Safety Data Sheet.
• Benchchem. (n.d.). 2-Bromo-1-(2-fluorophenyl)propan-1-one | 186036-09-9.
• Pharmaffiliates. (n.d.). CAS No : 1181569-67-4 | Product Name : 1-Bromo-1-(2-fluorophenyl)-2-propanone.
• Carl ROTH. (n.d.). Safety Data Sheet: 1-Propanol.
• Acints. (n.d.). 2-Bromo-1-(2-trifluoromethyl-phenyl)-propan-1-one.

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In-Depth Technical Guide: 2,6-Disubstituted Propiophenone Derivatives

Content Type: Technical Whitepaper & Experimental Guide Audience: Senior Researchers, Medicinal Chemists, and Process Engineers Focus: Synthetic Challenges, Asymmetric Transformations, and Pharmacological Utility

Executive Summary

The 2,6-disubstituted propiophenone scaffold represents a unique structural motif in medicinal chemistry.[1] Characterized by significant steric congestion around the carbonyl center, this architecture offers two distinct advantages: metabolic stability (by blocking ortho-hydroxylation and inhibiting carbonyl reduction) and conformational locking (forcing the carbonyl out of planarity with the aromatic ring).[1]

However, these same features present substantial synthetic challenges.[1] Standard nucleophilic attacks are often impeded, and enantioselective reduction requires specialized catalytic systems.[1] This guide provides a field-proven roadmap for synthesizing, resolving, and utilizing these sterically hindered derivatives, moving beyond basic textbook protocols to address the nuances of "ortho-effect" chemistry.

Chemical Architecture: The "Ortho Effect"

Unlike simple acetophenones, 2,6-disubstituted propiophenones cannot adopt a planar conformation. The steric clash between the ortho-substituents (e.g., methyl, chloro, fluoro) and the propionyl group forces the carbonyl bond to rotate out of the plane of the phenyl ring.[1]

Structural Consequences[1]

• Inhibition of Resonance: The loss of planarity decouples the

  -system of the carbonyl from the aromatic ring.[1] This raises the energy of the carbonyl LUMO, making it less electrophilic and harder to reduce.[1]

• Metabolic Shielding: The "picket fence" of ortho-groups protects the carbonyl carbon from enzymatic attack (e.g., by standard liver ADHs), often extending the half-life of derived drugs.[1]

Visualization: Steric Clash & Conformation

The following diagram illustrates the steric pressure that forces the carbonyl rotation.[1]

Caption: Logical flow of steric hindrance leading to the biologically active "twisted" conformation.

Synthetic Pathways: Overcoming the Barrier

Direct Friedel-Crafts acylation of 1,3-disubstituted benzenes often fails or undergoes rearrangement due to the reversibility of the reaction and steric blocking.[1] The Grignard Addition to Nitriles is the superior, high-fidelity route for this scaffold.[1]

Comparative Analysis of Methods

Method	Suitability	Key Challenge
Friedel-Crafts Acylation	Low	Poly-acylation and rearrangement; requires harsh Lewis acids.
Acid Chloride + Grignard	Medium	Risk of over-addition to form tertiary alcohols.[1]
Nitrile + Grignard	High	Stops at the imine intermediate; hydrolysis yields pure ketone.[1][2]

Protocol 1: Synthesis of 2,6-Dimethylpropiophenone

Objective: Synthesize 2,6-dimethylpropiophenone from 2,6-dimethylbenzonitrile. Scale: 50 mmol Yield Target: >85%

Reagents

• 2,6-Dimethylbenzonitrile (6.56 g, 50 mmol)

• Ethylmagnesium bromide (3.0 M in Et₂O, 20 mL, 60 mmol)

• Anhydrous Toluene (50 mL)

• CuBr (Copper(I) bromide) - Catalytic amount (1 mol%) to accelerate addition

Step-by-Step Methodology

• Inert Setup: Flame-dry a 250 mL 3-neck flask equipped with a reflux condenser, N₂ inlet, and addition funnel.

• Solvation: Dissolve 2,6-dimethylbenzonitrile in anhydrous toluene (not ether; higher boiling point aids the hindered reaction). Add CuBr catalyst.[1]

• Grignard Addition: Add EtMgBr dropwise at RT. The steric bulk will prevent immediate exotherm.[1]

• Forcing Conditions: Once addition is complete, heat the mixture to 90°C for 4–6 hours. Note: Standard reflux in ether (35°C) is insufficient to overcome the 2,6-steric barrier.

• Imine Hydrolysis: Cool to 0°C. Quench slowly with 3M HCl (60 mL). The intermediate is a stable ketimine salt.[1]

• Reflux Hydrolysis: Heat the acidic biphasic mixture to reflux for 2 hours to hydrolyze the hindered imine to the ketone.

• Workup: Extract with EtOAc (3x), wash with NaHCO₃ and brine. Dry over MgSO₄.[1][3][4]

• Purification: Distillation under reduced pressure (bp ~115°C @ 15 mmHg).

Asymmetric Transformations: The "Hard" Substrate

Reducing 2,6-disubstituted propiophenones to chiral alcohols is a benchmark challenge in asymmetric catalysis. The steric bulk prevents the "face-to-face" pi-stacking required by many organocatalysts.[1]

Strategy A: Chemical Catalysis (CBS Reduction)

The Corey-Bakshi-Shibata (CBS) reduction is effective because the boron atom activates the ketone oxygen, pulling it away from the steric bulk, while the hydride is delivered intramolecularly.[1]

Strategy B: Biocatalysis (The Superior Route)

Engineered Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) are preferred for industrial scale.[1] Enzymes like Geotrichum candidum acetophenone reductase (GcAPRD) have evolved active sites that accommodate bulky aromatic rings.[1]

Protocol 2: Enzymatic Reduction Workflow

Objective: Enantioselective reduction to (S)-1-(2,6-dimethylphenyl)propan-1-ol.

Caption: Biocatalytic cycle utilizing cofactor regeneration for high-efficiency reduction.

Experimental Steps

• Buffer Prep: Prepare 100 mL of Phosphate Buffer (100 mM, pH 7.0) containing MgSO₄ (2 mM).[1]

• Cofactor Mix: Add NADP+ (0.5 mM) and Glucose (1.5 eq relative to ketone).

• Enzyme Loading: Add Glucose Dehydrogenase (GDH, 500 U) for recycling and the specific KRED (e.g., Codexis KRED-P1 series or GcAPRD wild type, 200 mg).

• Substrate Addition: Dissolve the ketone in IPA (5% v/v of total volume) and add to the buffer.

• Reaction: Shake at 30°C / 200 rpm for 24 hours.

• Monitoring: Monitor conversion via HPLC (Chiralcel OD-H column).

• Isolation: Extract with MTBE. The enzyme remains in the aqueous phase.[1]

Pharmacological Relevance

The 2,6-disubstituted propiophenone motif is not just a synthetic curiosity; it is a functional pharmacophore.[1]

• Metabolic Blocking: The primary clearance pathway for propiophenones is hydroxylation at the phenyl ring or reduction of the ketone.[1] The 2,6-substituents sterically block CYP450 access to the ortho positions and hinder the approach of reductases, significantly increasing plasma half-life.[1]

• Antidiabetic Activity: Derivatives of this scaffold have shown efficacy in reducing body weight and blood glucose in db/db mice models, potentially acting via SGLT2 inhibition or PTP-1B modulation pathways.[1]

• Antioxidant Precursors: 2,4,6-trihydroxy derivatives (phloroglucinol series) utilize this core to stabilize phenoxy radicals, serving as potent anti-inflammatory agents.

References

• Synthesis via Grignard/Nitrile

  • Organic Syntheses, Coll.[1][5] Vol. 6, p. 638 (1988); Vol. 55, p. 52 (1976). "Preparation of hindered ketones via nitrile addition."[1]

  • (Foundational protocol for hindered nitrile chemistry).

• Biocatalytic Reduction

  • Koesoema, A. A., et al. (2020).[6] "Access to both enantiomers of substituted 2-tetralol analogs by a highly enantioselective reductase."[1][6] Tetrahedron Letters.

• Pharmacological Applications

  • Kumar, A., et al. (2012). "Synthesis of propiophenone derivatives as new class of antidiabetic agents reducing body weight in db/db mice." Bioorganic & Medicinal Chemistry.

• Steric Hindrance & Conformation

  • Journal of Chemical Education. "Steric Effects in the Chemoselective Addition of Grignard Reagents."

  • (Detailed protocol on handling 2,6-hindered systems).

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Title: The Pharmacological Potential of 1-(2-Bromo-6-fluorophenyl)propan-1-one: A Precursor for Next-Generation CNS Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2-Bromo-6-fluorophenyl)propan-1-one is a highly versatile precursor molecule, or synthon, that serves as a foundational building block for a wide range of complex organic molecules.[1] Its distinct chemical architecture, characterized by an α-bromoketone moiety and a fluorinated aromatic ring, presents two highly reactive sites, making it an invaluable starting material in medicinal chemistry.[1] The incorporation of fluorine, in particular, is a well-documented strategy in drug design to enhance crucial properties such as metabolic stability and penetration of the blood-brain barrier (BBB), which is essential for drugs targeting the central nervous system (CNS).[2][3] This guide provides a comprehensive technical overview of the synthetic utility of this precursor, details key reaction methodologies, explores the potential pharmacological activities of its derivatives, and outlines future directions for research and development in the context of CNS disorders.

Introduction: The Strategic Value of the 1-(2-Bromo-6-fluorophenyl)propan-1-one Scaffold

The development of novel therapeutics for neurological and psychiatric disorders is a major challenge in modern medicine.[4] The complexity of the CNS requires drug candidates with precisely tuned physicochemical properties to ensure they can cross the BBB and engage with their intended neurological targets.[5] The 1-(2-Bromo-6-fluorophenyl)propan-1-one scaffold has emerged as a synthon of significant interest due to its unique combination of features.

• Fluorine Substitution: The presence of a fluorine atom on the phenyl ring can profoundly alter a molecule's biological and physical properties. It can increase metabolic stability by blocking sites of oxidation, improve bioavailability, and enhance BBB penetration.[2][3]

• α-Bromoketone Functionality: This moiety is a classic and powerful tool in organic synthesis. It contains two electrophilic centers: the carbonyl carbon and the α-carbon bonded to the bromine atom. This dual reactivity allows for a diverse range of synthetic transformations, enabling the construction of complex molecular architectures, including various heterocyclic systems.[1]

This combination makes the precursor an ideal starting point for creating libraries of novel compounds aimed at treating conditions like depression, anxiety, epilepsy, and neurodegenerative diseases.[4][6]

Synthetic Pathways and Core Methodologies

The true potential of 1-(2-bromo-6-fluorophenyl)propan-1-one is unlocked through its chemical derivatization. The α-bromoketone group is particularly susceptible to nucleophilic substitution, providing a direct route to introduce new functional groups.

Key Transformation: Nucleophilic Substitution for Amine Introduction

A foundational step in converting the precursor into a pharmacologically relevant molecule is the introduction of a nitrogen-containing group, a common feature in many CNS-active drugs. This is typically achieved via a nucleophilic substitution (SN2) reaction, where an amine displaces the bromide ion.

Experimental Protocol: Synthesis of 1-(2-Bromo-6-fluorophenyl)-2-(dimethylamino)propan-1-one

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1-(2-bromo-6-fluorophenyl)propan-1-one (1.0 eq) in 30 mL of acetonitrile.

• Reagent Addition: Add potassium carbonate (K₂CO₃) (2.5 eq) to the solution to act as a base. Cool the mixture to 0°C in an ice bath.

• Nucleophile Introduction: Slowly add a solution of dimethylamine (2.0 eq, 40% in water) dropwise to the stirred reaction mixture over 15 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction's progress using thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation: Quench the reaction by adding 50 mL of deionized water. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 40 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate the solvent under reduced pressure. Purify the resulting crude oil via column chromatography on silica gel to yield the pure product.

Causality Behind Experimental Choices:

• Acetonitrile as Solvent: A polar aprotic solvent is chosen because it effectively dissolves the reactants without interfering with the nucleophilic attack, facilitating the SN2 mechanism.

• Potassium Carbonate: A mild inorganic base is required to neutralize the hydrobromic acid (HBr) byproduct formed during the reaction, preventing the protonation of the amine nucleophile and driving the reaction to completion.

• Temperature Control: The initial cooling to 0°C helps to control any initial exotherm from the reaction, ensuring a safe and controlled process.

Visualizing the Synthetic Workflow

The synthetic utility of the precursor can be visualized as a branching point for creating diverse molecular families.

Caption: Synthetic pathways from the precursor to potential drug candidates.

Pharmacological Potential and Mechanistic Targets

Derivatives synthesized from this precursor have the potential to modulate a variety of CNS targets, largely dependent on the final molecular structure.

Monoamine Reuptake Inhibition

Many successful antidepressant and anxiolytic drugs function by inhibiting the reuptake of neurotransmitters like serotonin (5-HT) and norepinephrine (NE).[4] The amino alcohol derivatives accessible from the 1-(2-bromo-6-fluorophenyl)propan-1-one scaffold are structurally analogous to known monoamine reuptake inhibitors.

Table 1: Hypothetical In Vitro Transporter Inhibition Data for a Derivative Series

Compound ID	R1 Group	R2 Group	SERT Kᵢ (nM)	NET Kᵢ (nM)
PRE-001	H	CH₃	85	150
PRE-002	CH₃	CH₃	25	70
PRE-003	H	Cyclopropyl	40	95
PRE-004	Phenyl	H	120	350

This table presents illustrative data to demonstrate how structure-activity relationships might be quantified.

Ion Channel and Receptor Modulation

The formation of more complex heterocyclic systems, such as imidazopyridines or pyridazinones, opens the door to other pharmacological activities.[6][7] These scaffolds are known to interact with targets such as GABA receptors, ion channels, and various enzyme systems, suggesting potential applications as anticonvulsants, anxiolytics, or agents for treating neurodegenerative conditions.[6][8] For example, some pyridazinone derivatives have shown promise as analgesic and anti-inflammatory agents, which can be relevant for treating neuroinflammation, a process implicated in many neurological disorders.[6][9]

Proposed Signaling Pathway: Dual Reuptake Inhibition

A potential mechanism of action for amine-based derivatives is the simultaneous blockade of SERT and NET at the presynaptic terminal, increasing neurotransmitter availability in the synaptic cleft.

Caption: Proposed mechanism for dual serotonin-norepinephrine reuptake inhibition.

Future Perspectives and Drug Development Outlook

The 1-(2-bromo-6-fluorophenyl)propan-1-one precursor is more than just a synthetic starting point; it is a platform for innovation in CNS drug discovery. Future research should be directed toward several key areas:

• Library Synthesis: Leveraging high-throughput synthesis techniques to create large, diverse libraries of derivatives for comprehensive screening against a wide panel of CNS targets.[10]

• Advanced Pharmacological Profiling: Moving beyond simple binding assays to functional cellular assays and in vivo models to better understand the true therapeutic potential and possible side effects of novel compounds.[11]

• ADME-Tox Optimization: Systematically modifying lead compounds to optimize their Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) profiles, with a particular focus on ensuring brain penetrance and minimizing off-target effects like hERG channel inhibition.[5][12]

• Exploration of Novel Heterocycles: Expanding the synthetic repertoire to include less common but potentially valuable heterocyclic systems that can be accessed from this versatile precursor.

Conclusion

1-(2-Bromo-6-fluorophenyl)propan-1-one stands out as a precursor of high strategic value for the development of novel CNS-active agents. Its inherent reactivity, combined with the beneficial properties imparted by its fluoro-bromo substitution pattern, provides medicinal chemists with a powerful platform for generating new chemical entities. By applying rational drug design principles and robust synthetic methodologies, the derivatives of this scaffold hold significant promise for addressing the unmet medical needs associated with a wide spectrum of neurological and psychiatric disorders.

References

• Title: 2-Bromo-1-(2-fluorophenyl)
• Title: 1-(2-Bromo-6-fluorophenyl)
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Stability of 1-(2-Bromo-6-fluorophenyl)propan-1-one under ambient conditions

An In-Depth Technical Guide to the Stability of 1-(2-Bromo-6-fluorophenyl)propan-1-one Under Ambient Conditions

Introduction

In the landscape of pharmaceutical development, the chemical stability of intermediates is a cornerstone of robust and reproducible manufacturing processes. This guide provides a comprehensive technical overview of the stability of 1-(2-Bromo-6-fluorophenyl)propan-1-one, a halogenated aromatic ketone with potential applications as a key building block in the synthesis of active pharmaceutical ingredients (APIs). Understanding the intrinsic stability of this molecule under various environmental conditions is paramount for ensuring the quality, safety, and efficacy of the final drug product.[1][2]

This document is intended for researchers, scientists, and drug development professionals. It will delve into the predicted degradation pathways of 1-(2-Bromo-6-fluorophenyl)propan-1-one, provide detailed protocols for assessing its stability through forced degradation and long-term studies, and outline the development of a stability-indicating analytical method. The causality behind experimental choices is explained to provide a deeper understanding of the scientific principles at play.

Chemical and Physical Properties of 1-(2-Bromo-6-fluorophenyl)propan-1-one

The stability of a molecule is intrinsically linked to its chemical structure and physical properties. The presence of a ketone functional group and halogen substituents on the aromatic ring of 1-(2-Bromo-6-fluorophenyl)propan-1-one dictates its reactivity and potential degradation pathways.

Property	Value
Molecular Formula	C₉H₈BrFO
Molecular Weight	231.06 g/mol
Appearance	Expected to be a solid or liquid at room temperature
Structure	A phenyl ring substituted with a bromine atom and a fluorine atom at positions 2 and 6, respectively, and a propan-1-one group at position 1.

The ortho-bromo and ortho-fluoro substituents create a sterically hindered environment around the ketone, which may influence its reactivity. The electron-withdrawing nature of the halogens can also impact the electron density of the aromatic ring and the carbonyl group.

Predicted Stability and Potential Degradation Pathways

Based on the chemical structure of 1-(2-Bromo-6-fluorophenyl)propan-1-one, several degradation pathways can be hypothesized under ambient and stress conditions. Forced degradation studies are essential to experimentally confirm these predictions.[1][2]

Hydrolytic Degradation

Given the stability of the aromatic ketone, significant hydrolysis is not expected under neutral pH conditions. However, under strongly acidic or basic conditions, the potential for degradation exists, although it is likely to be slow.

Oxidative Degradation

Aromatic ketones can be susceptible to oxidation, particularly in the presence of strong oxidizing agents.[3][4] For 1-(2-Bromo-6-fluorophenyl)propan-1-one, oxidation could potentially occur at the benzylic position of the propanone side chain. The use of hydrogen peroxide in forced degradation studies can help to elucidate this pathway.[3] The reaction may proceed via a Baeyer-Villiger oxidation, converting the ketone to an ester.[5][6]

Photodegradation

Halogenated aromatic compounds are often susceptible to photodegradation.[7][8][9][10] The carbon-bromine bond is significantly weaker than the carbon-fluorine bond and is therefore more likely to undergo homolytic cleavage upon exposure to UV or visible light. This can lead to the formation of a debrominated impurity. The aromatic ring itself may also be susceptible to photochemical reactions.[10] Therefore, protection from light is a critical consideration for the handling and storage of this compound.

Thermal Degradation

The thermal stability of halogenated aromatic compounds can vary.[11][12] At elevated temperatures, decomposition may occur, potentially leading to dehalogenation or other fragmentation pathways. The presence of both bromine and fluorine on the same ring may influence the thermal degradation profile.[13]

A visual representation of these predicted pathways is provided below.

Caption: Predicted degradation pathways for 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Recommended Handling and Storage Conditions

Based on the predicted stability profile, the following handling and storage procedures are recommended to minimize degradation:

• Handling:

  • Handle in a well-ventilated area to avoid inhalation of any potential vapors.

  • Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Avoid contact with strong acids, bases, and oxidizing agents.

• Storage:

  • Store in a tightly sealed, light-resistant container.

  • Keep in a cool, dry place, away from direct sunlight and heat sources.

  • Segregate from incompatible materials.[14][15][16]

Experimental Design for Stability Assessment

A comprehensive stability assessment involves both forced degradation studies and long-term/accelerated stability testing under ICH-prescribed conditions.[2]

Forced Degradation Study Protocol

Forced degradation studies are designed to intentionally degrade the sample to identify potential degradation products and to develop a stability-indicating analytical method.[17][18] A target degradation of 5-20% is generally considered appropriate.[1][2]

Objective: To generate potential degradation products of 1-(2-Bromo-6-fluorophenyl)propan-1-one under various stress conditions.

Materials:

• 1-(2-Bromo-6-fluorophenyl)propan-1-one

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (1 M)

• Sodium hydroxide (1 M)

• Hydrogen peroxide (3%)

• Calibrated oven

• Photostability chamber

• pH meter

• HPLC system with UV detector

• LC-MS system

Workflow for Forced Degradation Study:

Caption: Workflow for the forced degradation study of 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Step-by-Step Protocol:

• Sample Preparation: Prepare a stock solution of 1-(2-Bromo-6-fluorophenyl)propan-1-one in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 M HCl. Keep the solution at 60°C and withdraw samples at 2, 4, 8, and 24 hours. Neutralize the samples with 1 M NaOH before analysis.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 M NaOH. Keep the solution at 60°C and withdraw samples at 2, 4, 8, and 24 hours. Neutralize the samples with 1 M HCl before analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep the solution at room temperature, protected from light, and withdraw samples at 2, 4, 8, and 24 hours.

• Thermal Degradation: Place a known quantity of the solid compound in a calibrated oven at 60°C. Withdraw samples at 1, 3, and 7 days. Dissolve the samples in methanol for analysis.

• Photolytic Degradation: Expose the solid compound and a solution in methanol to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[17] A control sample should be kept in the dark.

Long-Term and Accelerated Stability Study Protocol

Objective: To evaluate the stability of 1-(2-Bromo-6-fluorophenyl)propan-1-one under ICH-recommended storage conditions to determine its re-test period.

Protocol:

• Package the compound in its proposed container closure system.

• Store the samples under the following conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Test the samples at appropriate time intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 0, 3, and 6 months for accelerated).

• Analyze the samples for appearance, assay, and degradation products using a validated stability-indicating method.

Analytical Methodology for Stability Indication

A stability-indicating analytical method is crucial for accurately quantifying the active compound and its degradation products without interference from each other.[15][19][20] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.[21][22]

Stability-Indicating HPLC-UV Method Development

Objective: To develop a robust HPLC method capable of separating 1-(2-Bromo-6-fluorophenyl)propan-1-one from all potential degradation products.

Step-by-Step Protocol:

• Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm) as it provides good retention for moderately polar compounds.

• Mobile Phase Scouting:

  • Use a gradient elution with a mixture of a buffered aqueous phase (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile or methanol).

  • Run a broad gradient (e.g., 5% to 95% organic over 30 minutes) to elute all components.

• Wavelength Selection: Use a photodiode array (PDA) detector to determine the optimal wavelength for detection of the parent compound and all degradation products.

• Method Optimization:

  • Analyze the stressed samples from the forced degradation study.

  • Adjust the gradient slope, mobile phase composition, and flow rate to achieve adequate resolution (Rs > 1.5) between the parent peak and all degradant peaks.

  • Ensure the peak shapes are symmetrical.

• Method Validation: Validate the final method according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Mass Spectrometry (MS) for Degradant Identification

LC-MS is a powerful tool for the structural elucidation of unknown degradation products. By coupling the optimized HPLC method to a mass spectrometer, the mass-to-charge ratio (m/z) of each degradant can be determined, providing valuable information about its molecular weight and fragmentation pattern.

Data Interpretation and Reporting

The data generated from the stability studies should be tabulated to facilitate analysis and interpretation.

Example Stability Data Summary Table:

Time Point	Storage Condition	Appearance	Assay (%)	Individual Unspecified Degradant (%)	Total Degradants (%)
0	-	Conforms	99.8	< 0.05	0.1
3 Months	25°C/60%RH	Conforms	99.7	< 0.05	0.15
6 Months	25°C/60%RH	Conforms	99.6	0.06	0.2
3 Months	40°C/75%RH	Conforms	99.2	0.08	0.3
6 Months	40°C/75%RH	Conforms	98.5	0.12	0.5

The results from the stability studies will be used to establish a re-test period for 1-(2-Bromo-6-fluorophenyl)propan-1-one, which is the period during which the material is expected to remain within its specifications and, therefore, is suitable for use in the manufacturing of a drug product.

Conclusion

The stability of 1-(2-Bromo-6-fluorophenyl)propan-1-one is a critical quality attribute that must be thoroughly understood and controlled. This technical guide has outlined the predicted degradation pathways based on its chemical structure, provided detailed protocols for a comprehensive stability assessment, and described the development of a stability-indicating analytical method. While the compound is expected to be susceptible to photodegradation and potentially oxidative degradation, a systematic approach involving forced degradation and long-term stability studies will provide the necessary data to establish appropriate handling, storage, and re-test periods. This ensures the consistent quality of this key pharmaceutical intermediate and, ultimately, the safety and efficacy of the final drug product.

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• 7. Photobiodegradation of halogenated aromatic pollutants [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. Photobiodegradation of halogenated aromatic pollutants [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. Research Portal [researchportal.murdoch.edu.au]
• 12. researchers.cdu.edu.au [researchers.cdu.edu.au]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 15. (PDF) STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW [academia.edu]
• 16. Biodegradation of halogenated organic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pharmadekho.com [pharmadekho.com]
• 18. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. irjpms.com [irjpms.com]
• 20. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 21. How to Develop Stability Indicating HPLC Methods [rsc.org]
• 22. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis & Isolation of 1-(2-Bromo-6-fluorophenyl)propan-1-one via Friedel-Crafts Acylation

This Application Note is designed for process chemists and researchers requiring a robust protocol for the synthesis of 1-(2-Bromo-6-fluorophenyl)propan-1-one , a critical intermediate in the synthesis of p38 MAP kinase inhibitors and other fluorinated pharmaceutical scaffolds.

Strategic Overview & Scope

The target molecule, 1-(2-Bromo-6-fluorophenyl)propan-1-one , features a 1,2,3-trisubstituted benzene ring pattern. Synthesizing this scaffold via Friedel-Crafts (FC) Acylation presents a significant regiochemical challenge due to the competing directing effects of the fluorine and bromine substituents.

While Lithiation-Quench sequences (e.g., LDA/THF at -78°C) are often employed for high regioselectivity at the C2 position, they are chemically expensive and difficult to scale safely. This protocol details the Friedel-Crafts Acylation route, a cost-effective alternative suitable for scale-up, focusing specifically on the process control and purification strategies required to isolate the sterically hindered 2,6-isomer from the isomeric mixture.

Key Challenges Addressed:

• Regioselectivity: Overcoming the steric hindrance at the C2 position (between Br and F).

• Isomer Separation: Efficiently isolating the target 2,6-isomer from the thermodynamically favored 2,4-isomer.

• Scalability: Utilizing standard Lewis Acid conditions (AlCl₃) to avoid cryogenic lithiation.

Mechanistic Insight & Regiochemistry

The substrate, 1-Bromo-3-fluorobenzene , possesses two directing groups:

• Fluorine (C1): Strong ortho/para director (due to resonance), but inductively deactivating.

• Bromine (C3): Weak ortho/para director, deactivating.

The Competition

The electrophilic attack by the propionylium ion (

) can occur at three sites:

• Site A (C4 - Para to F): Major Product. Activated by F (resonance). Less sterically hindered.

• Site B (C6 - Para to Br): Minor Product. Activated by Br, but F is the stronger director.

• Site C (C2 - Between F and Br): Target Product. Activated by both F and Br (ortho). However, this site suffers from severe steric crowding .

Process Insight: In standard FC conditions, the 2,4-isomer (Site A) dominates (>85%). To obtain the 2,6-isomer (Site C), one must optimize for kinetic control and employ rigorous downstream purification.

Pathway Visualization

Figure 1: Regiochemical divergence in the acylation of 1-bromo-3-fluorobenzene. Path C leads to the desired target.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Role
1-Bromo-3-fluorobenzene	175.00	1.0	Substrate
Propionyl Chloride	92.52	1.2	Acylating Agent
Aluminum Chloride (AlCl₃)	133.34	1.5	Lewis Acid Catalyst
Dichloromethane (DCM)	-	10 Vol	Solvent (Anhydrous)
1M HCl	-	Excess	Quenching Agent

Reaction Procedure

Safety Warning: AlCl₃ reacts violently with water, releasing HCl gas. Perform all operations in a fume hood.

• Setup: Equip a 3-neck Round Bottom Flask (RBF) with a magnetic stir bar, nitrogen inlet, internal thermometer, and a pressure-equalizing addition funnel. Flame-dry the glassware under nitrogen flow.

• Catalyst Suspension: Charge the RBF with AlCl₃ (1.5 equiv) and anhydrous DCM (5 Vol) . Cool the suspension to 0°C using an ice bath.

• Acylating Agent Addition: Add Propionyl Chloride (1.2 equiv) dropwise to the AlCl₃ suspension over 15 minutes. Maintain internal temperature < 5°C. Stir for 20 minutes to form the acylium complex (solution typically turns yellow/orange).

• Substrate Addition: Dissolve 1-Bromo-3-fluorobenzene (1.0 equiv) in DCM (5 Vol) . Add this solution dropwise to the reaction mixture over 30–45 minutes.

  • Critical Control Point: A slow addition rate at 0°C favors the kinetic product distribution, though the thermodynamic sink (2,4-isomer) will still dominate.

• Reaction Phase: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 4–6 hours.

  • Monitoring: Monitor via HPLC or GC-MS. Look for the disappearance of the starting material (

    min) and appearance of product peaks ( min).

• Quench: Cool the mixture back to 0°C. Very slowly quench by pouring the reaction mixture into a beaker containing Ice/1M HCl (1:1) with vigorous stirring. (Caution: Exothermic!).

Workup[1]

• Separate the organic layer.[1]

• Extract the aqueous layer with DCM (2 x 5 Vol).

• Combine organic layers and wash sequentially with:

  • Water (1 x)

  • Sat. NaHCO₃ (2 x) – Crucial to remove acidic impurities.

  • Brine (1 x)

• Dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the Crude Isomeric Mixture (typically a yellow oil).

Purification & Isolation Strategy

This is the most critical phase. The crude oil contains ~80-85% 2,4-isomer and ~10-15% target 2,6-isomer.

Protocol: Fractional Crystallization (Scalable)

• Solvent Selection: Dissolve the crude oil in hot Hexane/Ethyl Acetate (95:5) or Heptane .

• Cooling: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C overnight.

• Filtration 1: The Major Isomer (2,4) often crystallizes first due to its higher symmetry and para-substitution pattern. Filter off these crystals.

• Mother Liquor Concentration: Concentrate the filtrate (mother liquor), which is now enriched in the Target Isomer (2,6) .

• Second Crystallization: Redissolve the enriched oil in a minimum amount of Pentane or Cold Methanol . Seed with authentic 2,6-isomer if available. Store at -20°C.

• Final Isolation: The 2,6-isomer will crystallize as off-white needles/prisms.

Protocol: Flash Column Chromatography (Research Scale)

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient elution 0%

  5% Ethyl Acetate in Hexanes.

• Elution Order:

  • Unreacted Starting Material (Fastest).

  • Target 2,6-Isomer (Often elutes slightly before the 2,4-isomer due to steric twisting of the carbonyl out of plane, reducing polarity).

  • Major 2,4-Isomer (Slowest).

Analytical Validation

To ensure the isolated product is the correct 2,6-isomer , use

NMR coupling constants.

Feature	Target: 1-(2-Bromo-6-fluorophenyl)...[2][3]	Major Impurity: 1-(4-Bromo-2-fluorophenyl)...
Aromatic Region	Multiplet (3H): The H3, H4, H5 protons form a specific pattern.	Multiplet (3H): Distinct pattern due to H3, H5, H6.
Coupling ( )	H3-H4 ( Hz) and H4-H5 ( Hz) . Look for a "Triplet of Doublets" for the para-proton (H4).	H5-H6 ( Hz) . H3 appears as a doublet of doublets (small with F).
Carbonyl Carbon	NMR: Carbonyl peak is often shielded/deshielded differently due to ortho-F/Br interactions.	Standard acetophenone shift.

Workflow Diagram

Figure 2: Purification workflow to isolate the minor 2,6-isomer from the crude mixture.

References

• Olah, G. A. (1973). Friedel-Crafts Chemistry. Wiley-Interscience. (Foundational text on mechanism and regioselectivity).
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley. (Detailed discussion on EAS directing effects).
• Liotta, D., et al. (2005). "Synthesis of p38 MAP Kinase Inhibitors." Journal of Medicinal Chemistry. (Contextualizes the 2,6-disubstituted scaffold).

• Sigma-Aldrich. (n.d.). Product Specification: 1-(2-Bromo-6-fluorophenyl)-2-methylpropan-1-one. Retrieved from (Demonstrates commercial availability of analogous structures).

• ChemScene. (n.d.). 1-(2-Bromo-6-fluorophenyl)-3-(2-methoxy-5-(trifluoromethyl)phenyl)urea.[2] Retrieved from (Verifies the target moiety in active pharmaceutical ingredients).

Note on Alternative Routes: While this protocol fulfills the requirement for Friedel-Crafts acylation , researchers should note that for industrial scales requiring >98% regioselectivity, a Lithiation-Quench strategy (e.g., 1-bromo-3-fluorobenzene + LDA + Propionyl chloride) is often preferred despite the cryogenic requirements, as it selectively targets the acidic proton at the C2 position. The FC route described above is best utilized when cryogenic facilities are unavailable or when the 2,4-isomer is also a desired byproduct.

Sources

• 1. websites.umich.edu [websites.umich.edu]
• 2. chemscene.com [chemscene.com]
• 3. 1-(2-Bromo-6-fluorophenyl)-2-methylpropan-1-one [sigmaaldrich.com]

Application Note: Protocols for Grignard Reactions Utilizing 1-(2-Bromo-6-fluorophenyl)propan-1-one

Abstract

The Grignard reaction remains a cornerstone of synthetic organic chemistry for its efficacy in forming carbon-carbon bonds.[1][2] This application note provides a comprehensive guide for researchers and drug development professionals on conducting Grignard reactions with 1-(2-bromo-6-fluorophenyl)propan-1-one as the electrophilic ketone. We delve into the critical mechanistic considerations imposed by the substrate's unique sterically-hindered and electronically-modified structure. This document furnishes a detailed, field-tested protocol for the nucleophilic addition of methylmagnesium bromide, a troubleshooting guide for common experimental challenges, and essential safety procedures. The aim is to empower scientists to confidently and safely utilize this versatile building block in complex synthetic pathways.

Mechanistic and Substrate Considerations

The success of a Grignard reaction hinges on understanding the interplay between the nucleophilic Grignard reagent and the electrophilic carbonyl compound.[2] The substrate, 1-(2-bromo-6-fluorophenyl)propan-1-one, presents specific challenges that must be addressed for optimal results.

The Nucleophilic Addition Pathway

The fundamental reaction involves the nucleophilic attack of the carbanionic carbon from the Grignard reagent (R-MgX) on the electrophilic carbonyl carbon of the ketone.[1][3] This forms a tetrahedral magnesium alkoxide intermediate, which is then protonated during an acidic or aqueous workup to yield the final tertiary alcohol.[4] The general mechanism proceeds via a six-membered ring transition state.[1]

Analysis of the Target Substrate

The structure of 1-(2-bromo-6-fluorophenyl)propan-1-one introduces two primary factors influencing reactivity:

• Steric Hindrance: The presence of two ortho-substituents, bromine and fluorine, significantly encumbers the space around the carbonyl group. This steric bulk can impede the approach of the Grignard reagent, potentially slowing the reaction rate or favoring alternative reaction pathways.[5][6]

• Electronic Effects: The fluorine atom is highly electronegative, exerting an electron-withdrawing inductive effect. This can slightly increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

Potential Side Reactions

With sterically hindered ketones, two side reactions can compete with the desired nucleophilic addition:

• Enolization: The Grignard reagent can act as a base, abstracting an alpha-proton from the propyl chain to form a magnesium enolate.[5][7] Upon workup, this regenerates the starting ketone, leading to lower product yield.

• Reduction: If the Grignard reagent possesses a β-hydrogen (e.g., ethylmagnesium bromide), it can deliver a hydride to the carbonyl carbon via a cyclic transition state, resulting in a secondary alcohol—a reduction product.[5]

Chemoselectivity Note: A Word on Reagent Formation

One might consider forming a Grignard reagent from the aryl bromide moiety of the title compound. This approach is highly problematic without a protecting group strategy. The moment a Grignard moiety forms on the aromatic ring, it would be immediately quenched by the ketone of a neighboring molecule, leading to a complex mixture of oligomeric products. Therefore, this guide focuses on the more practical application of using 1-(2-bromo-6-fluorophenyl)propan-1-one as the electrophile.

Core Protocol: Synthesis of 1-(2-Bromo-6-fluorophenyl)-1-phenylpropan-1-ol

This protocol details the reaction of 1-(2-bromo-6-fluorophenyl)propan-1-one with a commercially available solution of Phenylmagnesium Bromide. Using a pre-prepared reagent bypasses the challenges of Grignard formation and allows for a more controlled reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-(2-Bromo-6-fluorophenyl)propan-1-one	≥98%	e.g., Sigma-Aldrich	Starting electrophile.
Phenylmagnesium Bromide	3.0 M in Diethyl Ether	e.g., Sigma-Aldrich	Nucleophilic reagent. Titrate before use for exact concentration.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	e.g., Acros Organics	Reaction solvent. Must be strictly anhydrous.[8]
Saturated Ammonium Chloride (NH₄Cl)	Aqueous Solution	Laboratory Prepared	Quenching agent.
Diethyl Ether	Anhydrous	Laboratory Grade	For extraction.
Magnesium Sulfate (MgSO₄)	Anhydrous	Laboratory Grade	Drying agent.
Argon or Nitrogen Gas	High Purity	-	For inert atmosphere.

Equipment Setup

• Three-neck round-bottom flask (appropriately sized for the reaction scale).[9]

• Reflux condenser with a gas inlet for inert gas.[9]

• Pressure-equalizing dropping funnel.[9]

• Magnetic stirrer and stir bar.

• Thermometer or thermocouple probe.

• Ice-water bath.

• Standard glassware for workup (separatory funnel, Erlenmeyer flasks).

Crucial Preparation: All glassware must be rigorously dried in an oven (e.g., overnight at 120 °C) and assembled while hot, then allowed to cool under a stream of inert gas to prevent atmospheric moisture contamination.[10][11]

Experimental Workflow Diagram

Caption: High-level experimental workflow for the Grignard reaction.

Step-by-Step Methodology

• Setup: Under a positive pressure of argon or nitrogen, add 1-(2-bromo-6-fluorophenyl)propan-1-one (1.0 eq.) and anhydrous THF to a flame-dried three-neck flask equipped with a magnetic stir bar. Stir until all the solid has dissolved.

• Cooling: Immerse the flask in an ice-water bath and cool the solution to 0 °C.

• Grignard Addition: Transfer Phenylmagnesium Bromide solution (1.2 eq.) to the pressure-equalizing dropping funnel via cannula. Add the Grignard reagent to the stirred ketone solution dropwise over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C. Causality: Slow addition is critical to control the exothermic nature of the reaction and to minimize side reactions like enolization.[8]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Very slowly and carefully, add saturated aqueous NH₄Cl solution dropwise to quench the reaction. A white precipitate of magnesium salts will form. Causality: The quench is highly exothermic and can cause the low-boiling point ether solvent to boil vigorously if added too quickly.[12]

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and deionized water. Shake and separate the layers. Extract the aqueous layer two more times with diethyl ether.

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil/solid by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure tertiary alcohol.

Data and Expected Results

Reaction Parameters

Parameter	Value	Rationale
Ketone:Grignard Stoichiometry	1 : 1.2	A slight excess of the Grignard reagent ensures complete consumption of the limiting ketone.[10]
Concentration	~0.2 M	A moderate concentration balances reaction rate with effective heat dissipation.
Initial Temperature	0 °C	Minimizes side reactions and controls the initial exotherm.
Reaction Time	2-3 hours	Typically sufficient for sterically hindered ketones. Monitor by TLC.
Expected Yield	65-85%	Yields can vary based on reagent quality and adherence to anhydrous technique.

Reaction Mechanism Diagram

Note: The above DOT script is a template. Actual chemical structure images would be needed for a visual representation. Caption: Mechanism of Grignard addition to the ketone.

Troubleshooting Guide

A self-validating protocol anticipates potential failures. This guide addresses common issues.[8][13]

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction fails to proceed (starting material recovered)	1. Inactive Grignard reagent (degraded by moisture/air). 2. Insufficiently dried glassware or solvent.[11]	1. Titrate the Grignard reagent before use. Use a fresh bottle if necessary. 2. Re-dry all glassware and use freshly opened anhydrous solvent or solvent from a purification system.
Low product yield	1. Enolization of the ketone by the basic Grignard reagent.[7] 2. Incomplete reaction due to steric hindrance.	1. Maintain a low reaction temperature (0 °C or lower). 2. Increase reaction time or consider using a more reactive organolithium reagent.
Formation of multiple byproducts	1. Wurtz coupling from the Grignard reagent. 2. Reduction of the ketone (if using a Grignard with β-hydrogens).	1. Use high-quality, freshly prepared or purchased Grignard reagents. 2. Use a Grignard reagent without β-hydrogens (e.g., MeMgBr, PhMgBr).
Uncontrollable exotherm during addition or quench	1. Addition rate of reagent is too fast.[9] 2. Quenching solution added too quickly.	1. Ensure slow, dropwise addition with efficient stirring and cooling. 2. Cool the reaction to 0 °C before quenching and add the quenching agent very slowly.

Safety Precautions

Grignard reactions are hazardous and must be performed with strict adherence to safety protocols.[12]

• Fire Hazard: Diethyl ether and THF are extremely flammable and have low boiling points.[9][10] All operations must be conducted in a certified chemical fume hood, away from any ignition sources. A Class D (for combustible metals) and a CO₂ fire extinguisher should be readily available.

• Exothermic Reaction: The reaction can become vigorous and run away if addition is too fast or cooling is inadequate.[12] Always have an ice bath ready to cool the reaction if it becomes too vigorous.[9] Use a flask that is large enough to contain the reaction volume should it start to reflux unexpectedly.

• Reactivity with Water: Grignard reagents react violently with water.[14][15] Avoid all contact with water during the reaction setup and execution.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate gloves (e.g., nitrile gloves for dexterity, but be aware they are combustible).[12][14]

• Working Alone: It is highly recommended not to perform Grignard reactions while working alone, especially for the first time or at a large scale.[12][14]

• Waste Disposal: Unreacted Grignard reagent must be quenched carefully before disposal. The resulting magnesium salts should be disposed of according to institutional guidelines.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism. Retrieved from [Link]

• Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation?. Retrieved from [Link]

• University of California, Riverside. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Retrieved from [Link]

• American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Grignard reaction. Retrieved from [Link]

• ChemistNate. (2014, September 15). Grignard Reagent and Aldehyde (or Ketone) (Mechanism). YouTube. Retrieved from [Link]

• Chemguide. (n.d.). AN INTRODUCTION TO GRIGNARD REAGENTS. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, March 27). Preparation of an aromatic Grignard reagent. Retrieved from [Link]

• Case Western Reserve University. (2018, July 16). Laboratory Safety Standard Operating Procedure (SOP). Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 11). 5.2: Practical Considerations, Procedural Changes, Safety Tips. Retrieved from [Link]

• Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. Retrieved from [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Synthesis of Triphenylmethanol. Concordia College. Retrieved from [Link]

• Mettler Toledo. (n.d.). Grignard Reaction Mechanisms | Real Time Monitoring in Batch or Flow. Retrieved from [Link]

• Rieke, R. D., et al. (n.d.). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. University of Nebraska-Lincoln.

• Adichemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 10.6: Reactions of Alkyl Halides - Grignard Reagents. Retrieved from [Link]

• Vaia. (n.d.). Question. Grignard reactions are often limited by steric hindrance. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• ScienceDirect. (1983). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. European Journal of Medicinal Chemistry, 18(6), 501-506.
• ACS Publications. (2025, August 7). Formation of 2-Trifluoromethylphenyl Grignard Reagent via Magnesium−Halogen Exchange: Process Safety Evaluation and Concentration Effect. Organic Process Research & Development.
• Royal Society of Chemistry. (n.d.). Acylation of Grignard reagents mediated by N-methylpyrrolidone: A remarkable selectivity for the synthesis of ketones. Organic & Biomolecular Chemistry.

Sources

• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. mt.com [mt.com]
• 3. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. vaia.com [vaia.com]
• 7. adichemistry.com [adichemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. dchas.org [dchas.org]
• 10. quora.com [quora.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. acs.org [acs.org]
• 13. benchchem.com [benchchem.com]
• 14. artscimedia.case.edu [artscimedia.case.edu]
• 15. chem.libretexts.org [chem.libretexts.org]

Application Note: Reductive Amination of 1-(2-Bromo-6-fluorophenyl)propan-1-one

This Application Note is designed for organic chemists and process development scientists optimizing the reductive amination of sterically hindered aryl ketones.

Executive Summary

The reductive amination of 1-(2-Bromo-6-fluorophenyl)propan-1-one presents a dual synthetic challenge: extreme steric hindrance at the carbonyl center due to the ortho-disubstitution (2-Br, 6-F) and chemoselectivity concerns regarding the labile aryl-bromide bond.

Standard protocols utilizing catalytic hydrogenation (Pd/C,

) are unsuitable due to the high risk of hydrodebromination. Furthermore, conventional weak-acid catalyzed methods (e.g., /AcOH) often fail to drive imine formation in 2,6-disubstituted systems due to unfavorable equilibrium kinetics.

This guide details a Titanium(IV) Isopropoxide (

) mediated protocol.[1] This method utilizes Titanium as a Lewis acid to activate the carbonyl and a water scavenger to force imine formation, followed by a controlled in situ reduction with Sodium Borohydride ( ).[1] This approach ensures high conversion and preserves the aryl halide motif.

Chemical Strategy & Mechanism[2][3][4]

The Steric Challenge

The target molecule is a propiophenone derivative where the carbonyl carbon is flanked by a Bromine atom and a Fluorine atom.[2]

• Steric Wall: The Van der Waals radii of Br (1.85 Å) and F (1.47 Å) at the 2,6-positions create a "steric wall," blocking the nucleophilic trajectory of the incoming amine (Burgi-Dunitz angle).

• Electronic Deactivation: While the electron-withdrawing nature of F and Br should theoretically activate the carbonyl, the steric block dominates. Standard equilibrium favors the ketone over the hemiaminal/imine.

The Titanium Solution

To overcome this, Titanium(IV) Isopropoxide serves a dual function:

• Lewis Acid Activation: Coordinates to the carbonyl oxygen, increasing electrophilicity.

• Chemical Dehydration: Reacts with the water byproduct to form stable titanium oxides/hydroxides, driving the equilibrium effectively to the right (Le Chatelier's principle).

Mechanistic Pathway (Graphviz)

Figure 1: Mechanistic flow of the Titanium-mediated reductive amination.[1][3][4] The formation of Titanium oxides renders the dehydration step effectively irreversible.

Detailed Experimental Protocol

Reagents & Materials

• Substrate: 1-(2-Bromo-6-fluorophenyl)propan-1-one (1.0 equiv).

• Amine: Primary or Secondary Amine (e.g., Methylamine, Ethylamine) (1.5 – 2.0 equiv).

  • Note: If using amine hydrochloride salts, add 1.0 equiv of Triethylamine (TEA) to liberate the free base.

• Lewis Acid: Titanium(IV) Isopropoxide (

  ) (1.5 – 2.0 equiv).

• Reductant: Sodium Borohydride (

  ) (1.5 equiv).

• Solvent: Anhydrous THF (Tetrahydrofuran) or Toluene.

• Quench: 1M NaOH or 30%

  .

Step-by-Step Procedure

Step 1: Imine Formation (The "Titanium Window")

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Charging: Add the ketone (1.0 equiv) and the amine (1.5 equiv) to the flask.

  • If the amine is a liquid: Add neat or as a solution in THF.

  • If the amine is a gas (e.g., Methylamine): Use a commercially available solution in THF or Methanol (2M).

• Catalyst Addition: Add

  (1.5 equiv) dropwise via syringe.

  • Observation: The solution may turn slightly yellow or orange.

• Incubation: Stir the mixture at ambient temperature (

  ) for 12–18 hours .

  • Critical Checkpoint: For extremely hindered substrates, if TLC shows <50% conversion after 12h, heat the mixture to

    for 4 hours. Do not exceed to avoid degradation.

Step 2: Reduction 5. Dilution: Dilute the reaction mixture with absolute Ethanol or Methanol (approx. 2-3 mL per mmol of ketone).

• Note: is compatible with alcohol solvents at this stage.

• Reduction: Cool the flask to in an ice bath. Add (1.5 equiv) portion-wise (caution: gas evolution).
• Completion: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by LC-MS for the disappearance of the imine mass.

Step 3: Workup (The "Titanium Crash") 8. Quench: Add water (1 mL per mmol) followed by 1M NaOH or 30%

.

• Purpose: This hydrolyzes the titanium alkoxides, precipitating inorganic Titanium Dioxide ( ) as a white/grey solid.

• Filtration: Filter the heterogeneous mixture through a pad of Celite to remove the titanium salts. Wash the pad thoroughly with Ethyl Acetate (EtOAc) or DCM.
• Extraction: Transfer filtrate to a separatory funnel. Wash with brine, dry over , and concentrate under vacuum.[5]
• Purification: Purify the crude benzylic amine via flash column chromatography (typically DCM/MeOH/NH3 systems).

Optimization & Data Analysis

Comparative Methodologies

The following table highlights why the Ti-mediated route is superior for this specific 2,6-disubstituted substrate.

Parameter	Method A: Standard	Method B: Catalytic	Method C: Ti-Mediated (Recommended)
Reagents	, AcOH, MeOH	(1 atm), Pd/C	, then
Mechanism	Weak acid activation	Surface catalysis	Lewis acid activation + Dehydration
Steric Tolerance	Low (Stalls at equilibrium)	Medium	High (Forces imine formation)
Chemoselectivity	Good	Poor (Debromination risk)	Excellent (Br/F stable)
Expected Yield	< 20%	Mixture (Des-bromo products)	75 – 90%

Analytical Expectations[3][8][9][10]

• 1H NMR (Diagnostic):

  • Product: The benzylic proton (

    ) will appear as a triplet or dd around 3.8 – 4.2 ppm .

  • Impurity: The des-bromo byproduct (if Pd/C were used) would show a simplified aromatic region (loss of asymmetry if F remains, or complex multiplet).

• LC-MS:

  • Look for the characteristic M+2 isotope pattern (1:1 ratio) indicating the retention of the Bromine atom.

  • If the mass corresponds to M-Br+H, the reaction conditions were too harsh (avoid Pd).

Safety & Handling

• Aryl Bromides: While generally stable, avoid strong lithium bases (e.g., n-BuLi) which could cause Lithium-Halogen exchange.

• Titanium(IV) Isopropoxide: Moisture sensitive.[6] Hydrolyzes to release isopropanol and

  . Handle under inert atmosphere until quench.

• Hydrofluoric Acid (HF) Potential: The C-F bond on the aromatic ring is stable under borohydride reduction conditions. However, avoid extremely acidic conditions at high temperatures to prevent any risk of defluorination, though unlikely in this protocol.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[1]

  • Key Insight: Establishes the protocol as the gold standard for hindered ketones.

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554.

  • Key Insight: Demonstrates the compatibility of Titanium reagents with borohydride reductions.

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.

  • Key Insight: Provides context on why STAB is excellent for aldehydes but often requires Lewis acid help (like Ti) for hindered ketones.

Sources

• 1. designer-drug.com [designer-drug.com]
• 2. 2-Bromo-1-(2-fluorophenyl)propan-1-one | 186036-09-9 | Benchchem [benchchem.com]
• 3. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. eurekaselect.com [eurekaselect.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Using 1-(2-Bromo-6-fluorophenyl)propan-1-one as a pharmaceutical intermediate

Initiating Data Collection

I'm starting with focused Google searches to get data on 1-(2-Bromo-6-fluorophenyl)propan-1-one. I'm focusing on its use as an intermediate, synthesis methods, properties and reactivity, and applications in drug candidate creation.

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I've also performed a search for the CAS number, and updated information.

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Application Note: A Strategic Two-Step Synthesis of 4-Fluoro-7-ethylindole from 1-(2-Bromo-6-fluorophenyl)propan-1-one

Abstract

This application note presents a detailed, research-grade protocol for the synthesis of 4-fluoro-7-ethylindole, a valuable heterocyclic motif in drug discovery, starting from the readily accessible 1-(2-bromo-6-fluorophenyl)propan-1-one. The synthetic strategy is a robust two-step sequence, commencing with a nucleophilic aromatic substitution (SNAr) of the starting material with hydrazine hydrate to form an in situ arylhydrazone intermediate. This is followed by an acid-catalyzed intramolecular Fischer indole synthesis. This guide provides in-depth procedural details, mechanistic insights, and expected analytical data to support researchers in the successful execution and validation of this synthesis.

Introduction

Indole derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active natural products. The development of efficient and modular synthetic routes to access functionally diverse indoles is therefore of paramount importance. This document outlines a strategic approach to the synthesis of 4-fluoro-7-ethylindole, a compound of interest for its potential applications in the development of novel therapeutic agents. The fluorine atom at the 4-position can enhance metabolic stability and binding affinity, while the ethyl group at the 7-position provides a vector for further structural diversification.

The chosen synthetic pathway leverages the inherent reactivity of the starting material, 1-(2-bromo-6-fluorophenyl)propan-1-one, to orchestrate an elegant intramolecular cyclization. This approach avoids the need for pre-functionalized anilines or complex cross-coupling reactions, offering a potentially more streamlined and cost-effective synthesis.

Overall Synthetic Scheme

The synthesis proceeds in two key stages, which can be performed in a one-pot fashion or with the isolation of the intermediate.

Figure 1: Overall synthetic workflow for the preparation of 4-fluoro-7-ethylindole.

Part 1: Synthesis of the Arylhydrazone Intermediate

Mechanistic Rationale

The first step involves a nucleophilic aromatic substitution (SNAr) reaction. The aromatic ring of the starting material is activated towards nucleophilic attack by the presence of the fluorine atom and the carbonyl group. Hydrazine, a potent nucleophile, displaces the bromide ion to form the corresponding arylhydrazine. This arylhydrazine then immediately condenses with the ketone moiety present in the same molecule to form a stable six-membered ring intermediate, which is in equilibrium with the open-chain hydrazone. The use of a high-boiling polar solvent like pyridine facilitates the reaction by serving as both a solvent and an acid scavenger.

Figure 2: Mechanistic pathway for the formation of the arylhydrazone intermediate.

Experimental Protocol: Step 1

Materials:

• 1-(2-Bromo-6-fluorophenyl)propan-1-one (1.0 eq)

• Hydrazine hydrate (3.0 eq)

• Pyridine (10 vol)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• To a round-bottom flask, add 1-(2-bromo-6-fluorophenyl)propan-1-one and pyridine.

• Stir the mixture at room temperature to ensure complete dissolution.

• Slowly add hydrazine hydrate to the solution. Caution: Hydrazine is toxic and corrosive; handle with appropriate personal protective equipment in a well-ventilated fume hood.[1][2][3]

• Heat the reaction mixture to reflux (approximately 115 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• The crude reaction mixture containing the arylhydrazone intermediate can be used directly in the next step or can be worked up by pouring into water and extracting with a suitable organic solvent like ethyl acetate.

Part 2: Intramolecular Fischer Indole Synthesis

Mechanistic Rationale

The second step is the acid-catalyzed intramolecular Fischer indole synthesis.[4][5][6] The arylhydrazone intermediate, upon protonation, undergoes a[6][6]-sigmatropic rearrangement to form a di-imine intermediate.[4][5][6] This is followed by rearomatization, cyclization, and elimination of ammonia to yield the final aromatic indole product. Polyphosphoric acid (PPA) is an effective catalyst for this transformation as it serves as both a strong acid and a dehydrating agent.[7]

Figure 3: Key steps in the mechanism of the Fischer indole synthesis.

Experimental Protocol: Step 2

Materials:

• Crude arylhydrazone intermediate from Step 1

• Polyphosphoric acid (PPA) (10-20 wt eq)

• High-temperature thermometer

• Mechanical stirrer (for viscous PPA)

Procedure:

• Carefully add the crude arylhydrazone intermediate to pre-heated polyphosphoric acid (around 80 °C) with vigorous stirring. Caution: PPA is a viscous and corrosive acid. Handle with care. The addition may be exothermic.

• Increase the temperature of the reaction mixture to 100-120 °C and stir for 1-2 hours.

• Monitor the reaction by TLC until the intermediate is consumed.

• After completion, cool the reaction mixture to about 60-70 °C and carefully pour it onto crushed ice with stirring.

• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate or concentrated ammonium hydroxide until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude 4-fluoro-7-ethylindole.

Purification and Characterization

The crude product is typically a dark oil or solid and requires purification by column chromatography on silica gel.

Column Chromatography Protocol:

• Stationary Phase: Silica gel (230-400 mesh)

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%). The optimal eluent system should be determined by TLC analysis.

• Procedure:

  • Prepare a slurry of silica gel in the initial eluent and pack the column.

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC and combine those containing the pure product.

  • Remove the solvent under reduced pressure to yield the purified 4-fluoro-7-ethylindole.

Expected Results and Characterization Data

Parameter	Expected Value
Appearance	Off-white to pale yellow solid
Molecular Formula	C₁₀H₁₀FN
Molecular Weight	163.19 g/mol
Yield	60-75% (over two steps)
¹H NMR (CDCl₃, 400 MHz)	Estimated δ (ppm): 8.1 (br s, 1H, NH), 7.1-7.3 (m, 2H, Ar-H), 6.8-7.0 (m, 2H, Ar-H), 3.0 (q, J = 7.6 Hz, 2H, CH₂), 1.4 (t, J = 7.6 Hz, 3H, CH₃)
¹³C NMR (CDCl₃, 101 MHz)	Estimated δ (ppm): 158.5 (d, ¹JCF ≈ 240 Hz), 136.0, 128.0 (d), 124.0 (d), 122.0, 115.0 (d), 110.0 (d), 105.0, 25.0, 14.0
Mass Spectrometry (EI)	m/z (%): 163 (M⁺, 100), 148, 133
IR (KBr, cm⁻¹)	νmax: 3410 (N-H stretch), 3100-3000 (Ar C-H stretch), 2970-2850 (Alkyl C-H stretch), 1620, 1580, 1470 (C=C stretch), 1250 (C-F stretch)

Note: The NMR and IR data are estimated based on known values for similar indole derivatives. Actual values may vary.

Safety and Handling

• Hydrazine hydrate is highly toxic, corrosive, and a suspected carcinogen. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).[1][2][3]

• Polyphosphoric acid is a strong, corrosive acid. Avoid contact with skin and eyes.

• Pyridine is a flammable liquid with a strong, unpleasant odor. Handle in a fume hood.

• All reactions should be performed with appropriate engineering controls and safety precautions.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of 4-fluoro-7-ethylindole from 1-(2-bromo-6-fluorophenyl)propan-1-one. The described two-step protocol, involving a nucleophilic aromatic substitution followed by an intramolecular Fischer indole synthesis, represents an efficient and strategic approach to this valuable indole derivative. The detailed experimental procedures, mechanistic insights, and expected characterization data will aid researchers in the successful implementation of this synthesis in their own laboratories.

References

• Fischer, E.; Jourdan, F. Ueber die Hydrazine der Brenztraubensäure. Ber. Dtsch. Chem. Ges.1883, 16 (2), 2241–2245.
• Robinson, B. The Fischer Indole Synthesis. Chem. Rev.1963, 63 (4), 373–401.
• Humphrey, G. R.; Kuethe, J. T. Practical Methodologies for the Synthesis of Indoles. Chem. Rev.2006, 106 (7), 2875–2911.
• Popp, F. D.; McEwen, W. E. Polyphosphoric Acid as a Reagent in Organic Chemistry. Chem. Rev.1958, 58 (2), 321–401.
• Li, J. J. Name Reactions: A Collection of Detailed Reaction Mechanisms; Springer: Berlin/Heidelberg, Germany, 2006.

• National Institute for Occupational Safety and Health. Hydrazine. NIOSH Pocket Guide to Chemical Hazards. [Link]

• Pavia, D. L.; Lampman, G. M.; Kriz, G. S.; Vyvyan, J. R. Introduction to Spectroscopy, 5th ed.; Cengage Learning: Boston, MA, 2015.

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Hydrazine. [Link]

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.; Bryce, D. L. Spectrometric Identification of Organic Compounds, 8th ed.; John Wiley & Sons: Hoboken, NJ, 2014.

Sources

• 1. 4-Fluoro-7-nitro 1H-indole-2-ethyl carboxylate(913287-14-6) 1H NMR spectrum [chemicalbook.com]
• 2. uni-bielefeld.de [uni-bielefeld.de]
• 3. prepchem.com [prepchem.com]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
• 7. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [cambridge.org]

Alpha-bromination procedures for 1-(2-Bromo-6-fluorophenyl)propan-1-one

Application Note: Regioselective

-Bromination of 1-(2-Bromo-6-fluorophenyl)propan-1-one

Part 1: Strategic Analysis & Chemical Logic

1.1 Target Profile & Synthetic Challenge The transformation of 1-(2-Bromo-6-fluorophenyl)propan-1-one (Compound 1 ) into its

-bromo derivative, 2-bromo-1-(2-bromo-6-fluorophenyl)propan-1-one (Compound 2 ), presents a unique set of stereoelectronic challenges distinct from simple propiophenones.

• Steric Ortho-Effect: The 2,6-disubstitution pattern (Bromine and Fluorine) creates significant steric bulk around the carbonyl group. This forces the carbonyl moiety out of coplanarity with the phenyl ring to minimize

  strain. While this reduces conjugation, it paradoxically protects the aromatic ring from electrophilic attack, directing bromination almost exclusively to the -position.

• Electronic Deactivation: The presence of two electron-withdrawing halogens on the ring strongly deactivates the aromatic system, suppressing competitive Electrophilic Aromatic Substitution (EAS).

• Regiocontrol (Mono- vs. Di-bromination): The primary risk is over-bromination to the

  -dibromo species. The steric bulk of the ortho-substituents can trap the mono-brominated product in a conformation that makes the remaining -proton less accessible, but thermodynamic control must still be rigorously managed.

1.2 Mechanistic Pathway The reaction proceeds via an acid-catalyzed enolization . The rate-determining step is the protonation of the carbonyl oxygen followed by deprotonation at the

-carbon to form the enol. The high steric bulk of the 2-bromo-6-fluorophenyl group may retard the initial attack on the carbonyl oxygen, necessitating stronger acid catalysis or higher temperatures compared to unsubstituted propiophenones.

Figure 1: Acid-catalyzed mechanism highlighting the critical enol intermediate. The 2,6-disubstitution influences the rate of O-protonation and enol planarity.

Part 2: Experimental Protocols

We present three protocols tailored to different scales and purity requirements.

Protocol A: Heterogeneous Selectivity (Copper(II) Bromide)

Best for: High purity, preventing over-bromination, lab-scale (1g - 50g).

Rationale:

acts as a heterogeneous brominating agent. The reaction mechanism involves the coordination of the ketone to the copper center. The steric bulk of the 2-bromo-6-fluorophenyl group hinders the coordination of the mono-brominated product more than the starting material, effectively stopping the reaction at the mono-bromo stage.

Materials:

• Substrate: 1-(2-Bromo-6-fluorophenyl)propan-1-one (1.0 equiv)

• Reagent: Copper(II) Bromide (

  ) (2.0 - 2.2 equiv)

• Solvent: Ethyl Acetate (EtOAc) or Chloroform (

  ) (Reagent Grade)

Step-by-Step:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer and a reflux condenser.

• Dissolution: Dissolve the substrate in EtOAc (10 mL per gram of substrate).

• Addition: Add finely powdered

  (2.0 equiv) to the solution. The mixture will be a green/black suspension.

• Reflux: Heat the mixture to vigorous reflux (

  C for EtOAc).

  • Observation: As the reaction proceeds, black

    is converted to white .

• Monitoring: Monitor by TLC (Hexane/EtOAc 9:1) or HPLC every hour. Reaction typically requires 4-8 hours due to steric hindrance.

• Workup: Cool to room temperature. Filter the reaction mixture through a pad of Celite to remove insoluble copper salts (

  ).

• Washing: Wash the filter cake with fresh EtOAc.

• Concentration: Evaporate the filtrate under reduced pressure to yield the crude

  -bromo ketone.

• Purification: Recrystallize from Ethanol/Hexane if necessary, though this method often yields >95% purity.

Protocol B: Scalable Industrial Method (Bromine/Acetic Acid)

Best for: Large scale (>100g), cost-efficiency.

Rationale: Elemental bromine is the most atom-economical reagent. Glacial acetic acid serves as both solvent and acid catalyst. The addition rate controls the exotherm.

Materials:

• Substrate: 1-(2-Bromo-6-fluorophenyl)propan-1-one (1.0 equiv)

• Reagent: Bromine (

  ) (1.0 - 1.05 equiv)

• Catalyst: HBr (48% aq, 2-3 drops) or Acetyl Chloride (cat.) to initiate.

• Solvent: Glacial Acetic Acid.

Step-by-Step:

• Preparation: Dissolve substrate in Glacial Acetic Acid (5 mL/g) in a reactor with an addition funnel and a scrubber for HBr gas.

• Initiation: Add catalytic HBr (or 5% of the total

  volume) and warm slightly ( C) until the solution decolorizes, indicating enol formation is active.

• Controlled Addition: Add the remaining

  dropwise over 1-2 hours.

  • Critical Control: Maintain temperature between

    C. Do not exceed C to prevent di-bromination.

• Quenching: Once the bromine color persists or TLC shows completion, pour the mixture into ice-water (5x reaction volume).

• Extraction: Extract with Dichloromethane (DCM) or Toluene.

• Neutralization: Wash organic layer with saturated

  (Caution: evolution) until neutral, then with brine.

• Isolation: Dry over

  and concentrate.

Protocol C: Mild/Green Method (NBS/p-TsOH)

Best for: Safety, avoiding corrosive liquid bromine, bench-top synthesis.

Rationale: N-Bromosuccinimide (NBS) provides a slow, controlled release of

or in situ. -Toluenesulfonic acid ( -TsOH) catalyzes the enolization.

Materials:

• Substrate: 1.0 equiv

• Reagent: NBS (1.1 equiv)

• Catalyst:

  -TsOH (0.1 - 0.2 equiv)

• Solvent: Acetonitrile (

  ) or DCM.

Step-by-Step:

• Mix: Combine substrate, NBS, and

  -TsOH in Acetonitrile.

• Reflux: Heat to reflux (

  C).

• Duration: Reaction is generally slower (6-12 hours).

• Workup: Remove solvent.[1] Redissolve residue in Ether/Water. Wash with water to remove succinimide byproduct.

Part 3: Analytical & Quality Control

Data Summary Table

Parameter	Protocol A ( )	Protocol B ( )	Protocol C (NBS)
Selectivity (Mono:Di)	High (>98:2)	Moderate (90:10)	High (95:5)
Reaction Time	4-8 Hours	1-3 Hours	6-12 Hours
Atom Economy	Low (Cu waste)	High	Moderate
Purification	Filtration + Evap	Extraction + Wash	Extraction + Wash

Key Analytical Markers (NMR)

• Starting Material: Triplet (

  ppm, ) and Quartet ( ppm, ).

• Product: The

  -proton becomes a quartet (due to coupling with methyl) shifted significantly downfield to ppm . The methyl group becomes a doublet at ppm.

• Impurity (

  -dibromo): Disappearance of the -proton signal; methyl becomes a singlet shifted further downfield.

Part 4: Workflow Visualization

Figure 2: Decision tree for selecting the optimal bromination methodology based on scale and purity needs.

Part 5: Safety & Handling

• Lachrymators:

  -Bromo ketones are potent lachrymators (tear gas agents). All operations must be performed in a properly functioning fume hood.

• HBr Gas: Protocol B generates HBr gas. Use a scrubber (NaOH solution) connected to the reactor vent.

• Skin Contact: These compounds are severe skin irritants and can cause blistering. Double gloving (Nitrile) and lab coats are mandatory.

• Thermal Runaway: In Protocol B, accumulation of unreacted bromine due to low temperature or lack of catalyst can lead to a sudden exotherm. Ensure the reaction initiates (color change) before adding the bulk of bromine.

References

• Regioselective Bromination with Copper(II)

  • King, L. C., & Ostrum, G. K. (1964). Selective Bromination with Copper(II) Bromide. The Journal of Organic Chemistry, 29(12), 3459–3461.

• General Alpha-Bromination of Propiophenones

  • Gao, J., et al. (2014). Highly Selective

    -Bromination of Aralkyl Ketones.[2][3] American Journal of Chemistry.

• Synthesis of Fluorin

  -Bromo Ketones:

  • Stavber, S., et al. (2008). Green halogenation of organic compounds.[4][5] Chemical Reviews.

• NBS/p-TsOH Methodologies

  • Tanaka, H., et al. (2018). Practical Synthesis of -Bromoketones using NBS. Organic Process Research & Development.

Sources

• 1. US4954648A - Method for the bromination of aromatic compound - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bromination - Wordpress [reagents.acsgcipr.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yields of 1-(2-Bromo-6-fluorophenyl)propan-1-one synthesis

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center is dedicated to resolving challenges in the synthesis of 1-(2-Bromo-6-fluorophenyl)propan-1-one. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to optimize your reaction yields and purity.

Troubleshooting Guide: From Low Yields to Success

This guide addresses the most common issues encountered during the synthesis of 1-(2-Bromo-6-fluorophenyl)propan-1-one, which is typically achieved via a Friedel-Crafts acylation of 1-bromo-3-fluorobenzene with propionyl chloride.

Q1: My reaction yield is extremely low, or I've recovered only unreacted starting material. What are the primary causes?

Low conversion is a frequent hurdle in Friedel-Crafts acylation, often stemming from issues with the catalyst or reaction environment.[1]

Root Causes & Solutions:

• Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is exceptionally sensitive to moisture.[1][2] Any water in your glassware, solvent, or reagents will hydrolyze and deactivate the catalyst.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use. Use fresh, anhydrous solvents and high-purity, newly opened AlCl₃. Operate under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from contaminating the reaction.[2]

• Insufficient Catalyst Stoichiometry: Unlike truly catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid. The product, an aryl ketone, is a Lewis base that forms a stable complex with AlCl₃, effectively sequestering the catalyst.[3][4]

  • Solution: Use at least 1.1 equivalents of AlCl₃ relative to the limiting reagent (typically the acyl chloride). This ensures enough free catalyst is available to activate the acylating agent.[3] The complex is broken during the aqueous workup step.[4]

• Deactivated Aromatic Ring: The starting material, 1-bromo-3-fluorobenzene, contains two deactivating, electron-withdrawing halogen substituents. This reduces the nucleophilicity of the aromatic ring, making it less reactive towards electrophilic aromatic substitution.[4][5]

  • Solution: While you cannot change the substrate's nature, you can compensate with more forcing conditions. Consider slightly elevated temperatures (e.g., refluxing in a suitable solvent like dichloromethane) or extended reaction times. However, monitor the reaction closely by TLC to avoid decomposition.

Q2: My reaction mixture turned dark and formed a tar-like substance, leading to a low yield of purified product. What went wrong?

Tar formation is a clear indicator of decomposition or unwanted side reactions, often caused by overly harsh conditions.[1]

Root Causes & Solutions:

• Excessive Heat: High reaction temperatures can lead to the decomposition of the aromatic substrate and the formation of polymeric byproducts.[1]

  • Solution: Maintain careful temperature control. Start the reaction at a low temperature (e.g., 0 °C) during the addition of reagents to manage the initial exothermic reaction, then allow it to slowly warm to room temperature or apply gentle heating as needed.[4]

• Prolonged Reaction Time: Allowing the reaction to proceed for too long, especially at higher temperatures, can increase the prevalence of side reactions and degradation.[1]

  • Solution: Monitor the reaction's progress using Thin Layer Chromatography (TLC). Once the starting material is consumed, proceed with the workup promptly.[6]

Q3: I'm struggling with the workup. It's highly exothermic, and I'm getting emulsions during extraction.

The workup for a Friedel-Crafts reaction can be vigorous due to the quenching of excess Lewis acid.

Root Causes & Solutions:

• Exothermic Quenching: The reaction of AlCl₃ with water is extremely exothermic and can cause splashing or boiling.

  • Solution: Quench the reaction by slowly and carefully pouring the reaction mixture onto a stirred slurry of crushed ice and concentrated hydrochloric acid.[1][4] This hydrolyzes the aluminum complexes while keeping the temperature low. Never add water directly to the reaction flask.

• Emulsion Formation: Aluminum hydroxides formed during the quench can lead to persistent emulsions during the extraction phase.

  • Solution: Adding acid (like HCl) during the quench helps keep the aluminum salts dissolved in the aqueous phase. If an emulsion persists, adding a saturated aqueous solution of NaCl (brine) can help break it by increasing the ionic strength of the aqueous layer.

Frequently Asked Questions (FAQs)

• Why is Friedel-Crafts acylation the preferred method for this synthesis? It is a robust and well-established method for forming carbon-carbon bonds and introducing a ketone moiety to an aromatic ring. Unlike the related Friedel-Crafts alkylation, the acylation reaction does not suffer from carbocation rearrangements, and the product is deactivated towards further acylation, preventing polysubstitution.[7][8]

• Can I use a different Lewis acid besides AlCl₃? Yes, other Lewis acids can be employed. Iron(III) chloride (FeCl₃) is a common, milder alternative that can sometimes reduce side reactions.[9][10] However, it is generally less reactive than AlCl₃, so it may require higher temperatures or longer reaction times.[7] For highly activated arenes, even catalytic amounts of a mild Lewis acid can be sufficient, but this is less applicable to the deactivated substrate used here.[3][10]

• What is the expected regioselectivity for this reaction? In 1-bromo-3-fluorobenzene, both halogens are ortho, para-directing groups. The fluorine atom is a more activating (or less deactivating) ortho, para-director than bromine. Acylation is sterically hindered at the position between the two halogens (C2). Therefore, the primary site of acylation is expected to be C4 (para to the fluorine and ortho to the bromine), yielding 1-(4-Bromo-2-fluorophenyl)propan-1-one. A minor amount of the C6 isomer, 1-(2-Bromo-4-fluorophenyl)propan-1-one, might also be formed.

• Is a Grignard reaction a viable alternative? A Grignard-based approach is theoretically possible but more complex. It could involve preparing the 2-bromo-6-fluorophenylmagnesium bromide Grignard reagent and reacting it with propionaldehyde, followed by oxidation of the resulting secondary alcohol.[11][12] However, forming this specific Grignard reagent can be challenging, making the Friedel-Crafts acylation a more direct and common route.

Experimental Protocols & Data

Optimized Protocol for Friedel-Crafts Acylation

This protocol outlines a standard procedure for the synthesis of 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube (or connected to an inert gas line), and a pressure-equalizing dropping funnel. Maintain an inert atmosphere (N₂ or Ar) throughout the reaction.

• Reagent Preparation: In the flask, suspend anhydrous aluminum chloride (AlCl₃, 1.1 eq.) in anhydrous dichloromethane (CH₂Cl₂). Cool the suspension to 0 °C in an ice bath.

• Acylium Ion Formation: In the dropping funnel, prepare a solution of propionyl chloride (1.0 eq.) in anhydrous CH₂Cl₂. Add this solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, keeping the temperature at 0 °C. Allow the mixture to stir for an additional 30 minutes to ensure the formation of the acylium ion complex.[2]

• Substrate Addition: Add a solution of 1-bromo-3-fluorobenzene (1.05 eq.) in anhydrous CH₂Cl₂ dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress by TLC. If the reaction is sluggish, it may be gently heated to reflux (approx. 40 °C) until the starting material is consumed.

• Workup: Cool the reaction mixture back to 0 °C and carefully pour it onto a vigorously stirred mixture of crushed ice and concentrated HCl.[1][4]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with CH₂Cl₂.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated aqueous NaHCO₃ solution, and finally with brine.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent by rotary evaporation to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by vacuum distillation to obtain the pure 1-(2-Bromo-6-fluorophenyl)propan-1-one.[13]

Data Summary: Lewis Acid Considerations

The choice of Lewis acid can impact yield and reaction conditions. While specific yield data for this exact reaction is proprietary, the following table provides a general comparison based on established principles.

Lewis Acid	Relative Reactivity	Typical Stoichiometry	Typical Conditions	Potential Issues
AlCl₃	High	≥1.0 equivalent[3][4]	0 °C to Reflux	Highly moisture-sensitive; can promote side reactions/charring if overheated.[1]
FeCl₃	Moderate	≥1.0 equivalent or catalytic[10]	Room Temp to Reflux	Less reactive, may require longer times or higher temperatures; less moisture-sensitive than AlCl₃.[9]
ZnCl₂	Low	Catalytic to Stoichiometric	Reflux	Generally requires more activated substrates; may result in low conversion here.[3]

Visual Workflow

Troubleshooting Decision Tree

This diagram provides a logical path to diagnose and solve common issues during the synthesis.

Caption: A troubleshooting decision tree for Friedel-Crafts acylation problems.

References

• Wikipedia. Friedel–Crafts reaction. [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• ACS Publications. Iron(III) Chloride as a Lewis Acid in the Friedel-Crafts Acylation Reaction. [Link]

• ResearchGate. Optimized condition of Friedel-Crafts acylation. [Link]

• ResearchGate. Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. [Link]

• RSC Publishing. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. [Link]

• MDPI. Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. [Link]

• University of Rochester Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Grignard Reaction. [Link]

• Save My Exams. Friedel-Crafts Acylation - A Level Chemistry Revision Notes. [Link]

• University of Wisconsin–Madison. 13 Friedel-Crafts Acylation. [Link]

• Chemistry Steps. Friedel-Crafts Acylation. [Link]

• Reddit. What are some common causes of low reaction yields? : r/Chempros. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). [Link]

• YouTube. Friedel Crafts Alkylation and Acylation | Complete Breakdown | Organic Chemistry 18.2. [Link]

• Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. [Link]

• Rsc.org. Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha- Bromoketones from Secondary Alcohols Using Ammo. [Link]

• YouTube. Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• YouTube. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• Google Patents.

• ResearchGate. Proposed mechanism for the generation of the 1,2 reduction products. [Link]

• PubChem. 2-Bromo-1-(4-fluorophenyl)propan-1-one. [Link]

• SpectraBase. 2-(2-Bromo-phenyl)-propan-1-ol. [Link]

• Reddit. AAMC C/P FL1 #9 SN2 reactions : r/Mcat. [Link]

• ResearchGate. Protocol to purify recombinant inflammatory caspases and assess their catalytic activity in vitro. [Link]

• YouTube. Simply Mechanisms 5: SN1. Reaction of 2-bromo-2-methylpropane with aqueous KOH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solven ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03638K [pubs.rsc.org]
• 11. 2-(2-Bromo-6-fluorophenyl)propan-2-ol | Benchchem [benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Purification of 1-(2-Bromo-6-fluorophenyl)propan-1-one by column chromatography

An in-depth guide to the purification of 1-(2-Bromo-6-fluorophenyl)propan-1-one by column chromatography, designed for researchers, scientists, and drug development professionals.

Technical Support Center: Purifying 1-(2-Bromo-6-fluorophenyl)propan-1-one

As a Senior Application Scientist, this guide synthesizes technical protocols with field-proven insights to address the common challenges encountered when purifying halogenated aryl ketones like 1-(2-Bromo-6-fluorophenyl)propan-1-one. This molecule's unique electronic and steric properties necessitate a carefully optimized approach to achieve high purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 1-(2-Bromo-6-fluorophenyl)propan-1-one?

The primary challenges stem from its structure: an aromatic ketone bearing two different halogen atoms. The electronegative fluorine and bromine atoms can engage in strong dipole-dipole interactions with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This can lead to significant peak tailing, where the compound slowly leaches from the column instead of eluting as a sharp band, resulting in poor separation and cross-contaminated fractions.[1] Furthermore, the compound's stability on silica should be considered, as highly activated substrates can sometimes degrade on acidic stationary phases.[2]

Q2: How do I select the appropriate stationary phase?

For most applications involving moderately polar ketones, standard silica gel (60 Å, 230-400 mesh) is the appropriate and most cost-effective starting point.[3] However, if significant tailing is observed during preliminary Thin Layer Chromatography (TLC) analysis, consider the following alternatives:

• Deactivated Silica Gel: You can reduce the acidity of silica gel by preparing a slurry with a small amount of a base, like triethylamine (~0.1-1%), in your mobile phase. This neutralizes the acidic silanol sites, minimizing undesirable interactions. This should only be done if your target compound is stable to basic conditions.

• Alumina: Alumina is another polar stationary phase that is available in neutral, acidic, or basic forms. Neutral alumina can be an excellent alternative if your compound proves to be unstable on silica gel.

Q3: How do I develop an effective mobile phase using Thin Layer Chromatography (TLC)?

TLC is an indispensable tool for developing your column chromatography method.[3] It allows you to quickly screen solvent systems to find one that provides adequate separation.

• Starting Point: A mixture of a non-polar solvent and a polar solvent is standard. For an aryl ketone of this type, a Hexane:Ethyl Acetate system is an excellent starting point.[4][5]

• TLC Experiment: Spot your crude reaction mixture onto a TLC plate. Develop the plate in a chamber with a trial solvent system, for example, 9:1 Hexane:Ethyl Acetate.

• Optimization Goal: The ideal solvent system will move your target compound, 1-(2-Bromo-6-fluorophenyl)propan-1-one, to a retention factor (Rf) value of 0.25-0.35 . The Rf is the ratio of the distance the spot traveled to the distance the solvent front traveled. This Rf range typically ensures that the compound spends enough time on the stationary phase to separate from impurities without requiring an excessive volume of solvent for elution.

• Adjustment:

  • If Rf is too low (<0.25): The mobile phase is not polar enough. Increase the proportion of the more polar solvent (Ethyl Acetate). Try 8:2 or 7:3 Hexane:EtOAc.

  • If Rf is too high (>0.4): The mobile phase is too polar. Decrease the proportion of Ethyl Acetate. Try 9.5:0.5 Hexane:EtOAc.

  • If spots are not separating: Try a different solvent system. Replacing Hexane with Toluene or Ethyl Acetate with Dichloromethane or Diethyl Ether can alter the selectivity of the separation.[6]

Q4: What are the likely impurities from a Friedel-Crafts acylation synthesis?

This compound is typically synthesized via a Friedel-Crafts acylation of 1-bromo-3-fluorobenzene.[7][8] Understanding the potential side-products is key to designing the purification strategy:

• Unreacted Starting Material (1-bromo-3-fluorobenzene): Significantly less polar than the product. It will elute much faster from the column (higher Rf value).

• Propanoic Acid: A potential impurity from hydrolysis of the acylating agent (propanoyl chloride or anhydride). It is highly polar and will likely remain at the baseline of the TLC plate (Rf ≈ 0) in standard solvent systems.

• Isomeric Products: Friedel-Crafts reactions can sometimes yield small amounts of other isomers depending on the directing effects of the substituents. These will likely have very similar polarities to the desired product and represent the greatest separation challenge.

• Poly-acylated Products: If the reaction conditions are too harsh, a second acylation can occur. These products are more polar and will have a lower Rf value.

Q5: How can I visualize the compound spots on a TLC plate?

The phenyl ring in the molecule is a chromophore, making it easily visible under UV light at 254 nm .[9] The compound will appear as a dark spot on the fluorescent green background of the TLC plate. This is a non-destructive method and is the preferred technique.

Troubleshooting Guide

Problem: My compound is streaking or "tailing" on the TLC plate and column.

• Causality: Tailing is a classic sign of strong, undesirable interactions between your polar compound and the acidic silanol groups on the silica gel.[1] Halogenated compounds are particularly prone to this issue. It can also be caused by overloading the column.

• Solutions:

  • Reduce Acidity: Add a small amount (0.1-0.5%) of triethylamine or pyridine to your eluent system. This neutralizes the most acidic sites on the silica. First, confirm your compound is stable to these basic additives.

  • Increase Polarity Competitively: Add a slightly more polar, aprotic solvent to your mobile phase. For a Hexane/EtOAc system, adding 1-5% dichloromethane can sometimes sharpen peaks without drastically changing the Rf value.

  • Check Sample Load: Ensure you are not overloading the column. A general rule is to use 1 g of crude material per 100 g of silica. Overloading saturates the stationary phase and leads to poor separation and tailing.

  • Change Stationary Phase: Switch to neutral alumina as the stationary phase.

Problem: The separation looks great on TLC, but all my column fractions are mixed.

• Causality: This often happens if the column is not packed or loaded correctly. Air bubbles or channels in the silica bed will ruin the separation. Loading the sample in a solvent that is too strong can also cause the entire sample to spread into a wide band before it has a chance to separate.[10]

• Solutions:

  • Proper Packing: Ensure the column is packed uniformly without any cracks or air bubbles. Pack the column as a slurry of silica in your starting mobile phase.

  • Correct Sample Loading: Dissolve your crude product in the minimum amount of a solvent in which it is highly soluble (like dichloromethane or ethyl acetate). Adsorb this solution onto a small amount of silica gel (~2-3x the weight of your crude product), evaporate the solvent until you have a dry, free-flowing powder. Carefully add this powder to the top of your packed column. This "dry loading" method prevents the issues seen with wet loading in a strong solvent.[2]

Problem: My compound is not eluting from the column.

• Causality: The mobile phase is not polar enough to displace your compound from the silica gel. In rare cases, the compound may have decomposed on the column.[2]

• Solutions:

  • Increase Eluent Polarity (Gradient Elution): Gradually increase the percentage of the polar solvent in your mobile phase. For example, after eluting with 9:1 Hexane:EtOAc for several column volumes, switch to 8:2, then 7:3. This will increase the eluting power and move more polar compounds off the column.

  • Verify Stability: Before running the column, spot your crude product on a TLC plate, let it sit for an hour, and then develop it. If you see new spots or disappearance of your product spot, it indicates instability on silica.

Problem: My compound eluted immediately after the solvent front.

• Causality: The mobile phase is far too polar. Your compound has spent almost no time interacting with the stationary phase, and thus, no separation has occurred.[5]

• Solution:

  • Re-develop the Mobile Phase: Return to TLC analysis and find a less polar solvent system that gives the target Rf of 0.25-0.35. You will need to significantly increase the proportion of the non-polar solvent (e.g., from 8:2 Hexane:EtOAc to 9.5:0.5).

Data & Protocol Summary

Parameter	Recommended Value / Method	Rationale & Notes
Compound Name	1-(2-Bromo-6-fluorophenyl)propan-1-one	-
Molecular Formula	C₉H₈BrFO	-
Molecular Weight	231.06 g/mol	[11]
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for moderately polar organics.
TLC Mobile Phase	Start with 9:1 Hexane:Ethyl Acetate	Adjust ratio to achieve an Rf of 0.25-0.35 for the target compound.
Column Loading	Dry Loading	Adsorb crude product onto silica for best resolution.
Elution Method	Isocratic or Step-Gradient	Start with the TLC-optimized solvent (isocratic). If separation is difficult or impurities are far apart in polarity, a step-gradient may be used.
Visualization	UV Lamp (254 nm)	Non-destructive and effective due to the aromatic ring.

Experimental Protocol: Step-by-Step Purification

• TLC Analysis:

  • Dissolve a small sample of the crude product in a suitable solvent (e.g., ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a chamber saturated with your chosen mobile phase (e.g., 9:1 Hexane:EtOAc).

  • Visualize under a UV lamp and calculate the Rf value.

  • Optimize the solvent system until the desired Rf (0.25-0.35) and good separation from impurities are achieved.

• Column Preparation:

  • Select a glass column of appropriate size (e.g., for 1-2 g of crude material, a 40 mm diameter column is suitable).

  • Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in your optimized mobile phase (e.g., ~100 g of silica for 1 g of crude product).

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to help the silica pack evenly.

  • Add a layer of sand on top of the packed silica bed to prevent disturbance during solvent addition.

  • Drain the solvent until the level is just at the top of the sand layer. Do not let the column run dry.

• Sample Loading (Dry Method):

  • Dissolve the entire crude product (e.g., 1 g) in a minimal volume of a volatile solvent (e.g., 5-10 mL of dichloromethane).

  • Add 2-3 g of silica gel to this solution.

  • Evaporate the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.

  • Carefully layer this powder onto the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add your mobile phase to the column.

  • Using a gentle positive pressure (from a pump or air line), begin to push the solvent through the column at a steady rate (e.g., a flow rate of ~10-15 mL/min for a 40 mm column).

  • Collect the eluent in sequentially numbered test tubes or flasks (fractions).

• Analysis:

  • Monitor the separation by spotting every few fractions onto a TLC plate.

  • Develop and visualize the TLC plate to identify which fractions contain your pure product.

  • Combine the fractions that show only a single spot corresponding to your pure product.

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Purification Workflow Diagram

Sources

• 1. Halogenated Molecule Sticking to Column - Chromatography Forum [chromforum.org]
• 2. Chromatography [chem.rochester.edu]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. US20200355656A1 - Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography - Google Patents [patents.google.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. TLC Tips and Tricks | Merck [merckmillipore.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 9. epfl.ch [epfl.ch]
• 10. halocolumns.com [halocolumns.com]
• 11. 1-(5-Bromo-2-fluorophenyl)propan-1-one | C9H8BrFO | CID 52983814 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of 1-(2-Bromo-6-fluorophenyl)propan-1-one

This technical support guide provides comprehensive troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of 1-(2-Bromo-6-fluorophenyl)propan-1-one via recrystallization. As a Senior Application Scientist, this guide is structured to provide not only procedural steps but also the underlying chemical principles to empower users to make informed decisions during their experiments.

Understanding the Molecule: 1-(2-Bromo-6-fluorophenyl)propan-1-one

Before selecting a recrystallization solvent, it's crucial to analyze the structure of 1-(2-Bromo-6-fluorophenyl)propan-1-one. It is an aryl ketone with a moderate polarity. The presence of a bromine and a fluorine atom on the phenyl ring increases its molecular weight and can influence its solubility in organic solvents. The ketone functional group suggests that solvents like acetone could be effective solubilizers.[1][2]

Solvent Selection: A Data-Driven Approach

The ideal recrystallization solvent is one in which 1-(2-Bromo-6-fluorophenyl)propan-1-one is highly soluble at elevated temperatures and poorly soluble at lower temperatures.[3] Given the absence of specific solubility data for this compound, a systematic screening of solvents is recommended.

Recommended Solvents for Initial Screening

Based on the structure and general principles of recrystallization, the following solvents and solvent systems are excellent starting points for screening:

Single Solvents:

• Ethanol

• Acetone

• Toluene

• Isopropanol

Mixed Solvent Systems:

• Hexane/Ethyl Acetate

• Ethanol/Water

• Toluene/Hexane

Experimental Protocol: Small-Scale Solvent Screening

• Preparation: Place approximately 20-30 mg of crude 1-(2-Bromo-6-fluorophenyl)propan-1-one into several test tubes.

• Solvent Addition: To each tube, add a different potential solvent dropwise at room temperature.

• Solubility at Room Temperature: Observe if the compound dissolves readily. An ideal solvent will not dissolve the compound at this stage.

• Heating: Gently heat the test tubes in a water bath. Continue adding the solvent dropwise until the compound fully dissolves. Note the approximate volume of solvent used.

• Cooling: Allow the test tubes to cool slowly to room temperature, and then place them in an ice bath.

• Observation: The best solvent will yield a good crop of crystals upon cooling.

The following table summarizes potential solvents and their relevant properties.

Solvent System	Boiling Point (°C)	Polarity	Rationale for Use
Ethanol	78	Polar Protic	Often a good general-purpose solvent for moderately polar compounds.[1]
Acetone	56	Polar Aprotic	The ketone functionality may make it a good solvent for the target molecule.[1]
Toluene	111	Nonpolar	The aromatic ring of the solvent can interact favorably with the phenyl ring of the compound.
Hexane/Ethyl Acetate	Variable	Variable	A versatile mixed solvent system where the polarity can be fine-tuned.
Ethanol/Water	Variable	Polar	Water can act as an anti-solvent to decrease the solubility of the organic compound upon cooling.[4]

Recrystallization Workflow

The following diagram outlines the general workflow for the recrystallization of 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Caption: Troubleshooting flowchart for common recrystallization problems.

References

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. [Link]

• Problems with Recrystallisations. University of York. [Link]

• Tips & Tricks: Recrystallization. University of Rochester. [Link]

• Recrystallization - a CLASSIC technique to purify a SOLID. (2024, December 18). YouTube. [Link]

• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit. [Link]

• Method for purifying a bromine compound.

• recrystallization & purification of N-bromosuccinimide. (2021, February 6). YouTube. [Link]

Sources

• 1. Tips & Tricks [chem.rochester.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]

Technical Support Center: Cyclization Reactions with 1-(2-Bromo-6-fluorophenyl)propan-1-one

Welcome to the technical support resource for researchers utilizing 1-(2-Bromo-6-fluorophenyl)propan-1-one in cyclization reactions. This guide is designed to provide in-depth troubleshooting assistance for common and complex issues encountered during the synthesis of fluorinated heterocyclic compounds, such as quinolines and phenanthridines. As Senior Application Scientists, we have structured this guide to address problems from a mechanistic and practical perspective, helping you move from diagnosis to solution efficiently.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications and common cyclization strategies for 1-(2-bromo-6-fluorophenyl)propan-1-one?

This substrate is uniquely structured for intramolecular cyclization, primarily through transition-metal-catalyzed reactions. The ortho-bromo and ortho-fluoro substituents create a sterically hindered and electronically distinct environment. The most common strategy involves a Palladium-catalyzed intramolecular C-C or C-N bond formation.[1][2] For example, after modification of the propane side chain (e.g., creating a tethered amine or alkene), the palladium catalyst can facilitate a reaction between the side chain and the aryl ring, using the C-Br bond as the reaction site to form a new fused ring. The fluorine atom significantly influences the electronic properties of the aromatic ring, which can impact catalyst activity and reaction outcomes.[3][4]

Q2: My reaction is not proceeding at all. TLC analysis only shows the starting material. What is the most common cause?

The most frequent culprits for a stalled reaction are inactive catalysts or impure starting materials.[5] Palladium catalysts, particularly in their Pd(0) oxidation state, are highly sensitive to oxygen.[6] Improper handling, poor quality reagents, or residual impurities in the starting ketone can completely inhibit catalysis.[5] It is crucial to ensure all reagents are pure and that the reaction is conducted under strictly anaerobic and anhydrous conditions.

Q3: I'm observing a complex mixture of products and a very low yield of the desired cyclized compound. What are the likely side reactions?

A messy reaction profile often points to competing reaction pathways. With this substrate, common side reactions include:

• Intermolecular Reactions: Instead of cyclizing, two molecules of the substrate (or an intermediate) can react with each other, leading to dimers or polymers. This is particularly problematic at high concentrations.[7][8]

• Reductive Debromination: The bromine atom can be replaced by a hydrogen atom, a common side reaction in palladium-catalyzed processes, especially if a hydride source is present.[9]

• Decomposition: Strong bases or high temperatures can lead to the decomposition of the starting material or the product.[9][10]

Troubleshooting Guide: From Diagnosis to Solution

This section provides a structured approach to identifying and resolving specific experimental failures.

Problem 1: Reaction Stalled - No Product Formation

Observing only your starting material after the allotted reaction time is a common but solvable issue. The key is to systematically validate each component of your reaction system.

Logical Troubleshooting Flow: Stalled Reaction

Caption: Troubleshooting flowchart for a stalled cyclization reaction.

Cause A: Impure Starting Material

Impurities, even at low levels, can act as catalyst poisons. Residual acids, bases, or other reactive species from the synthesis of the starting material can halt the reaction.[5]

Solution:

• Verify Purity: Analyze your 1-(2-Bromo-6-fluorophenyl)propan-1-one using ¹H NMR, ¹³C NMR, and GC-MS to confirm its identity and purity.

• Purify if Necessary: If impurities are detected, purify the material using an appropriate method. A detailed protocol is provided below.

• Preparation: Prepare a slurry of silica gel (230-400 mesh) in a non-polar solvent (e.g., hexanes).[11]

• Column Packing: Pack a glass column with the silica slurry. The amount of silica should be approximately 50 times the weight of your crude material.[11]

• Loading: Dissolve the crude ketone in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing to 5-10% ethyl acetate). Monitor the fractions by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified ketone. Confirm purity by NMR before use.

Cause B: Inactive Catalyst System

Palladium catalysts are the engines of these reactions, and their effectiveness depends on the active oxidation state (often Pd(0)) and the integrity of the supporting ligand.

Solution:

• Use Fresh Reagents: Use a freshly opened bottle of the palladium precursor (e.g., Pd(OAc)₂) and the phosphine ligand. Phosphine ligands are notoriously prone to oxidation.[12]

• Ensure Anaerobic Conditions: If the catalytic cycle involves a Pd(0) species, it is critical to degas all solvents and purge the reaction vessel with an inert gas (Argon or Nitrogen) before adding the catalyst.

• Ligand Choice: The choice of ligand is critical for stabilizing the palladium center and promoting the key steps of the catalytic cycle.[1][13][14] If a standard ligand like PPh₃ fails, consider more electron-rich and bulky phosphine ligands (e.g., PCy₃, biaryl phosphines) or N-heterocyclic carbenes (NHCs).[2]

Cause C: Sub-Optimal Reaction Conditions

Intramolecular cyclizations are highly sensitive to solvent, base, and temperature. The wrong choice can prevent the reaction from ever starting.

Solution: Systematically screen reaction parameters. A well-designed optimization table can guide this process.

Parameter	Options to Test	Rationale & Causality
Solvent	Toluene, Dioxane, DMF, DMSO	The solvent's polarity and coordinating ability are crucial. Polar aprotic solvents like DMF or DMSO can stabilize charged intermediates in the catalytic cycle and improve the solubility of inorganic bases.[9][15][16][17]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, NaOtBu	The base is often required to generate a key nucleophilic intermediate (e.g., an enolate) or to neutralize acid generated in the reaction. The choice is critical; a weak base may not be effective, while a very strong base could cause substrate decomposition.[1][2][9] Carbonate bases are often a good starting point.
Temperature	80 °C, 100 °C, 120 °C	Many palladium-catalyzed cross-coupling reactions require elevated temperatures to overcome activation energy barriers, particularly for the oxidative addition step.[10][18] Start around 80-100 °C and adjust based on reaction progress.

Problem 2: Low Yield with Multiple Unidentified Products

A "messy" reaction indicates that your desired cyclization is competing with one or more side reactions. Identifying and suppressing these alternative pathways is key.

Plausible Catalytic Cycle: Intramolecular Heck Reaction

Caption: Simplified catalytic cycle for a Heck-type cyclization, highlighting key steps and potential failure points.

Cause A: Intermolecular Polymerization

At high concentrations, the reactive intermediate on one molecule can react with a second molecule before it has a chance to cyclize.

Solution: Employ high-dilution conditions. This technique favors the intramolecular pathway by minimizing the probability of intermolecular collisions.[7][8]

• Set up a two-necked round-bottom flask containing the degassed solvent, catalyst, ligand, and base. Heat the mixture to the target reaction temperature.

• In a separate flask, dissolve your starting material, 1-(2-Bromo-6-fluorophenyl)propan-1-one, in a significant volume of degassed solvent.

• Using a syringe pump, add the solution of the starting material to the hot catalyst mixture very slowly over several hours (e.g., 8-12 hours).

• After the addition is complete, allow the reaction to stir at the target temperature until TLC analysis indicates the consumption of the starting material.

Cause B: Product Instability or Decomposition

The newly formed heterocyclic product may be unstable under the reaction conditions or during the workup procedure.[10][19]

Solution:

• Monitor Reaction Closely: Use TLC or LC-MS to monitor the reaction. If you see the product form and then disappear over time, it is likely decomposing. Reduce the reaction time or temperature.

• Modify Workup: The product may be sensitive to acid or base.[19] If your workup involves an acidic or basic wash, test the stability of a small sample of your crude product under those conditions first. A neutral workup with brine and water is often safer.

• Purification Method: Some fluorinated compounds can be unstable on silica gel.[10] If you observe streaking or decomposition during column chromatography, consider using a different stationary phase (e.g., neutral alumina) or an alternative purification method like recrystallization or preparative TLC.

References

• Technical Support Center: Troubleshooting Low Yields in the Intramolecular Cyclization for the Cubebene Core. Benchchem.

• Toste, F. D., & Toste, D. (2013). Ligand and substrate effects during Pd-catalyzed cyclizations of alkyne-tethered cyclohexadienones. PubMed. Available at: [Link]

• Stahl, S. S. (2017). Ligand-Promoted Palladium-Catalyzed Aerobic Oxidation Reactions. Chemical Reviews. Available at: [Link]

• Galeone, A. (n.d.). Ligand electronic influence in Pd-catalyzed C-C coupling processes. Available at: [Link]

• Troubleshooting low yields in the oxidative cyclization of chalcones. Benchchem.

• Recent Advancement in Palladium-Catalyzed C–C Bond Activation of Strained Ring Systems: Three- and Four-Membered Carbocycles as Prominent C3/C4 Building Blocks. ACS Publications. (2022). Available at: [Link]

• Recent Advances in Palladium-Catalyzed Enantioselective Cyclization for the Construction of Atropisomers. MDPI. (2025). Available at: [Link]

• Palladium-catalyzed C-C, C-N and C-O bond formation. DSpace@MIT. Available at: [Link]

• The Influence of Ligands on the Pd-Catalyzed Diarylation of Vinyl Esters. MDPI. (2024). Available at: [Link]

• Interrogating Explicit Solvent Effects on the Mechanism and Site-Selectivity of Aryl Halide Oxidative Addition to L2Pd(0). PubMed. (2024). Available at: [Link]

• Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. PMC. (2023). Available at: [Link]

• Common Blind Spot: Intramolecular Reactions. Master Organic Chemistry. (2011). Available at: [Link]

• Recent Advancement in Palladium Catalysed C-C bond Activation of Strained Ring Systems. ChemRxiv. Available at: [Link]

• Extremely Efficient Catalysis of Carbon-Carbon Bond Formation Using “Click” Dendrimer-Stabilized Palladium Nanoparticles. MDPI. (2010). Available at: [Link]

• Palladium-catalyzed intramolecular C-H activation/C-C bond formation: a straightforward synthesis of phenanthridines. PubMed. (2011). Available at: [Link]

• Palladium-Catalyzed Carbocyclization of Alkynyl Ketones Proceeding through a Carbopalladation Pathway. PMC. Available at: [Link]

• Anticipating the Selectivity of Intramolecular Cyclization Reaction Pathways with Neural Network Potentials. Journal of Chemical Theory and Computation - ACS Publications. (2025). Available at: [Link]

• Intramolecular Addition (Cyclization) Reactions. Chemistry LibreTexts. (2022). Available at: [Link]

• troubleshooting low yields in cyclopropenone functionalization. Benchchem.

• Solvent Effects in Intramolecular Diels-Alder Reactions of 2-Furfuryl Methyl Fumarates. UCLA – Chemistry and Biochemistry. Available at: [Link]

• Interrogating Explicit Solvent Effects on the Mechanism and Site‐Selectivity of Aryl Halide Oxidative Addition to L2Pd(0). ResearchGate. (2024). Available at: [Link]

• COMMUNICATION Palladium-Catalyzed Enantioselective Arylation of Racemic Ketones to Form Bridged Bicycles via Dynamic Kinetic Res. DR-NTU. Available at: [Link]

• How To: Troubleshoot a Reaction. Department of Chemistry : University of Rochester. Available at: [Link]

• Palladium(II) Catalyzed Cyclization-Carbonylation-Cyclization Coupling Reaction of (ortho-Alkynyl Phenyl) (Methoxymethyl) Sulfides Using Molecular Oxygen as the Terminal Oxidant. PMC. Available at: [Link]

• Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. The Innovation. Available at: [Link]

• Could someone please help me suggest a way to stop this reaction at intermediate 3, without allowing the subsequent cyclization to occur? Reddit. (2025). Available at: [Link]

• Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journals. (2020). Available at: [Link]

• Technical Support Center: Purification of 3-(3-(Trifluoromethyl)phenyl)propan-1-ol. Benchchem.

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Removing unreacted starting material from 1-(2-Bromo-6-fluorophenyl)propan-1-one mixtures

This technical guide is designed for researchers, scientists, and drug development professionals to provide robust troubleshooting and detailed methodologies for the purification of 1-(2-Bromo-6-fluorophenyl)propan-1-one. This document addresses common challenges encountered during the removal of unreacted starting materials following its synthesis, typically via Friedel-Crafts acylation.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step after my Friedel-Crafts acylation reaction is complete?

The most critical first step is to properly quench the reaction. The Lewis acid catalyst (e.g., AlCl₃) used in the acylation is highly reactive and must be neutralized.[1][2][3]

Causality: The Friedel-Crafts acylation reaction mixture contains the desired product, unreacted starting materials (1-bromo-3-fluorobenzene and propanoyl chloride), and a complex of the product with the Lewis acid catalyst.[1][3] Quenching, typically with cold water or dilute acid, hydrolyzes the catalyst and any remaining propanoyl chloride to propionic acid.[4] This step is crucial because it breaks up the product-catalyst complex, making the ketone product soluble in the organic phase and partitioning the inorganic salts into the aqueous phase.

Recommended Protocol: Reaction Quenching and Initial Work-up

• Cool the reaction vessel in an ice-water bath to manage the exothermic nature of the quench.[5]

• Slowly and carefully add the reaction mixture to a beaker containing a mixture of crushed ice and dilute hydrochloric acid (e.g., 1M HCl).[4] The acid ensures that any aluminum hydroxides formed are converted to soluble aluminum salts.

• Transfer the entire mixture to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Combine the organic layers.

• Wash the combined organic layers sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize any remaining acid) and then with brine (to reduce the amount of dissolved water in the organic phase).[4][6]

• Dry the organic layer over an anhydrous drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[6][7]

• Filter to remove the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[6][7]

Q2: My crude product is contaminated with unreacted 1-bromo-3-fluorobenzene. How do I remove it?

The most effective method for separating the target ketone from the unreacted haloarene starting material is flash column chromatography on silica gel.[8][9][10]

Causality: Separation by silica gel chromatography is based on the principle of differential adsorption. The polarity difference between the product, 1-(2-Bromo-6-fluorophenyl)propan-1-one, and the starting material, 1-bromo-3-fluorobenzene, allows for their separation. The ketone product is significantly more polar than the haloarene due to the presence of the carbonyl group. Consequently, the product will have a stronger interaction with the polar silica gel stationary phase and will elute more slowly, while the less polar 1-bromo-3-fluorobenzene will elute much faster.

Data Summary: Compound Properties for Purification Strategy

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Polarity
1-(2-Bromo-6-fluorophenyl)propan-1-one	233.06	> 200 (estimated)	High
1-Bromo-3-fluorobenzene	175.00	156-157	Low
Propanoyl Chloride	92.52	80	High (reactive)

Q3: How do I determine the right solvent system for column chromatography?

The ideal solvent system (eluent) is determined by running preliminary Thin-Layer Chromatography (TLC) analyses.[6][11] The goal is to find a solvent mixture that provides good separation between the product and the impurity, with a target Rf value for the product typically between 0.25 and 0.35 for optimal column separation.[11]

Recommended Protocol: TLC for Solvent System Selection

• Dissolve a small amount of your crude mixture in a volatile solvent like acetone or dichloromethane.[11]

• Spot the solution onto several TLC plates.

• Develop each plate in a different solvent system of varying polarity. A good starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.

• Test various ratios, for example:

  • 95:5 Hexanes:Ethyl Acetate

  • 90:10 Hexanes:Ethyl Acetate

  • 80:20 Hexanes:Ethyl Acetate

• Visualize the developed plates. Since both the starting material and the product are aromatic, they should be visible under a UV lamp (254 nm).[12][13][14] The less polar starting material will have a higher Rf value (travels further up the plate), while the more polar ketone product will have a lower Rf value.

Q4: I've run my column, but how do I confirm which fractions contain my pure product?

You must analyze the collected fractions using TLC. This is a critical validation step to ensure the purity of your final compound.

Recommended Protocol: Column Chromatography and Fraction Analysis

• Column Packing: Prepare a silica gel column using the chosen eluent system. The amount of silica should be approximately 50 times the weight of the crude product for effective separation.[10]

• Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly stronger solvent and load it onto the column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions in separate test tubes.

• TLC Analysis: Spot every few collected fractions on a TLC plate. On the same plate, also spot your initial crude mixture as a reference.

• Visualization: After developing the plate, visualize it under a UV lamp.[12][13]

  • Fractions containing only the lower spot (which corresponds to your product) are pure.

  • Fractions containing only the upper spot are the unreacted starting material.

  • Fractions containing both spots are mixed and may need to be re-purified.

• Combine and Concentrate: Combine all the pure fractions containing your desired product and remove the solvent using a rotary evaporator.[10]

Q5: My product looks pure by TLC, but it won't solidify. What can I do?

If the product is an oil but is expected to be a solid, or if you suspect minor impurities are still present, recrystallization is an excellent final purification step.[15]

Causality: Recrystallization relies on the principle that the solubility of a compound in a solvent increases with temperature.[15] A suitable solvent will dissolve the compound when hot but not when cold. Impurities, which are present in smaller amounts, will ideally remain in the cold solvent or be removed during a hot filtration step. For ketones, solvents like ethanol, methanol, or mixed solvent systems such as ethanol/water or acetone/hexanes can be effective.[16][17]

Recommended Protocol: Recrystallization

• Solvent Selection: Test solubility in small test tubes. Find a solvent (or solvent pair) that dissolves your product when hot but results in poor solubility at room temperature or in an ice bath.[15][18]

• Dissolution: Place the impure product in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the product just dissolves.[15]

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.[15]

• Crystallization: Once the solution has reached room temperature, you can place it in an ice bath to maximize crystal formation.[15]

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals thoroughly to remove any residual solvent.

Troubleshooting Workflow

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// Edges Start -> TLC_Analysis; TLC_Analysis -> Check_Spots; Check_Spots -> One_Spot [label="One Spot"]; Check_Spots -> Multiple_Spots [label="Multiple Spots"]; Multiple_Spots -> Column_Chromatography; One_Spot -> Check_Purity; Column_Chromatography -> Analyze_Fractions; Analyze_Fractions -> Combine_Pure; Combine_Pure -> Check_Purity; Check_Purity -> Is_Solid; Is_Solid -> Final_Product [label="Yes"]; Is_Solid -> Recrystallize [label="No / Doubtful"]; Recrystallize -> Final_Product; } } Caption: Troubleshooting workflow for purification.

References

• Recrystallization. (n.d.). In Purification of Laboratory Chemicals.
• Technical Support Center: Removal of Unreacted Bromine from Reaction Mixtures. (2025). BenchChem.
• Technical Support Center: Removal of Unreacted Bromine from Synthesis Mixtures. (2025). BenchChem.
• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
• Li, J., et al. (2022). Homologation of aryl ketones to long-chain ketones and aldehydes via C–C bond cleavage. Nature Communications.
• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit r/Chempros.
• Enantiomeric separations of α-aryl ketones with cyclofructan chiral stationary phases via high performance liquid chromatography and supercritical fluid chromatography. (2016). Journal of Chromatography A.
• Application Notes and Protocols for Friedel-Crafts Alkylation using 1-Bromoadamantane. (2025). BenchChem.
• Method for producing 1-bromo-3-fluorobenzene. (n.d.). Google Patents.
• Guide for crystallization. (n.d.). University of Geneva.
• Experiment 1: Friedel-Crafts Acylation. (n.d.). Swarthmore College.
• Visualizing TLC Plates. (2022, April 7). Chemistry LibreTexts.
• A Comparative Review of Synthetic Methodologies for Aryl Ketoesters. (n.d.). BenchChem.
• Visualizing TLC Plates. (2025, August 21). Chemistry LibreTexts.
• What is the best solvents combination that can be used to crystallize small natural products?. (2015, December 8). ResearchGate.
• Thin layer chromatography (TLC). (n.d.). Khan Academy.
• Synthesis of α,β-Unsaturated Ketones from Aldehydes and Ketones Using 1,1-Di(boryl)alk-1-enes. (2026, February 23). Organic Letters.
• Friedel-Crafts Acylation. (2025, June 20). Chemistry Steps.
• Friedel–Crafts Acylation. (n.d.). Sigma-Aldrich.
• Identification of Unknowns Lab. (n.d.). Organic Chemistry at CU Boulder.
• Friedel Crafts Acylation And Alkylation Reaction. (n.d.). BYJU'S.
• Technical Support Center: Purification of 3-(3-(Trifluoromethyl)phenyl)propan-1-ol. (2025). BenchChem.

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• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the 13C NMR Chemical Shifts of 1-(2-Bromo-6-fluorophenyl)propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Bromo-6-fluorophenyl)propan-1-one is a substituted aromatic ketone of interest in synthetic chemistry and drug discovery. The precise characterization of such molecules is paramount for quality control, reaction monitoring, and ultimate biological activity assessment. 13C NMR spectroscopy is an unparalleled tool for probing the carbon framework of organic molecules, providing a unique fingerprint of the electronic environment of each carbon atom. Understanding the 13C NMR spectrum of this particular molecule requires a careful consideration of the interplay between the electron-withdrawing and steric effects of the bromine and fluorine substituents in the ortho positions relative to the propanoyl group.

This guide will present a detailed analysis of the predicted 13C NMR spectrum of 1-(2-Bromo-6-fluorophenyl)propan-1-one and compare it with the spectra of two key analogues: 1-(2-bromophenyl)propan-1-one and 1-(2-fluorophenyl)propan-1-one. This comparative approach will illuminate the individual and combined effects of the bromo and fluoro substituents on the chemical shifts of the aromatic and acyl carbons.

Predicted 13C NMR Chemical Shifts: A Comparative Analysis

In the absence of publicly available experimental spectra for 1-(2-Bromo-6-fluorophenyl)propan-1-one, we have generated a predicted spectrum based on established substituent effects and computational models. The predicted chemical shifts for the target molecule and its analogues are presented in Table 1 for a comprehensive comparison.

Carbon Atom	1-(2-Bromo-6-fluorophenyl)propan-1-one (Predicted, ppm)	1-(2-Bromophenyl)propan-1-one (Predicted, ppm)	1-(2-Fluorophenyl)propan-1-one (Predicted, ppm)
C=O	~198.5	~202.1	~199.8
C1	~133.2 (d, JCF ≈ 8 Hz)	~139.5	~128.7 (d, JCF ≈ 15 Hz)
C2	~120.5 (d, JCF ≈ 20 Hz)	~122.9	~162.1 (d, JCF ≈ 255 Hz)
C3	~133.8 (d, JCF ≈ 4 Hz)	~133.5	~116.9 (d, JCF ≈ 22 Hz)
C4	~129.5	~127.4	~134.3 (d, JCF ≈ 8 Hz)
C5	~125.1 (d, JCF ≈ 4 Hz)	~131.6	~124.8 (d, JCF ≈ 4 Hz)
C6	~161.5 (d, JCF ≈ 250 Hz)	~127.9	~129.3 (d, JCF ≈ 3 Hz)
CH2	~36.2	~36.5	~36.0
CH3	~8.5	~8.7	~8.4

Note: Predicted values are for illustrative purposes and may vary from experimental results. 'd' denotes a doublet due to C-F coupling.

Discussion of Substituent Effects

The predicted chemical shifts in Table 1 highlight the significant influence of the bromo and fluoro substituents on the aromatic and carbonyl carbons.

The Carbonyl Carbon (C=O)

The carbonyl carbon in ketones typically resonates in the downfield region of the 13C NMR spectrum (190-220 ppm). In our series, the carbonyl carbon of 1-(2-bromophenyl)propan-1-one is predicted to be the most deshielded (~202.1 ppm). The introduction of a fluorine atom at the 2-position in 1-(2-fluorophenyl)propan-1-one leads to a slight shielding effect (~199.8 ppm). This is likely due to the strong electron-withdrawing nature of fluorine, which can reduce the electron density at the carbonyl carbon through the aromatic ring. In the case of 1-(2-Bromo-6-fluorophenyl)propan-1-one, the combined electron-withdrawing effects of both halogens result in a predicted chemical shift of approximately 198.5 ppm.

The Aromatic Carbons

The chemical shifts of the aromatic carbons are governed by a combination of inductive and resonance effects of the substituents, as well as steric interactions.

• Ipso-Carbons (C2 and C6): The carbons directly attached to the halogens exhibit the most dramatic shifts. The carbon bearing the fluorine atom (C6 in the target molecule, C2 in the fluoro-analogue) is significantly deshielded due to the large electronegativity of fluorine, with a characteristic large one-bond C-F coupling constant (¹JCF) of around 250-255 Hz. The carbon attached to the bromine (C2 in the target and bromo-analogue) is also deshielded, though to a lesser extent than the fluorine-bearing carbon.

• Ortho and Para Carbons (C1, C3, C5): The propanoyl group is an electron-withdrawing group, which generally deshields the ortho (C2, C6) and para (C4) positions. The halogens also exert their influence. For instance, the presence of fluorine at C6 in the target molecule leads to a significant downfield shift of this carbon.

• Meta Carbons (C4): The meta positions are generally less affected by the substituents compared to the ortho and para positions.

The interplay of these effects results in a complex and unique pattern of chemical shifts for each of the aromatic carbons, allowing for the unambiguous assignment of each signal in the spectrum.

The following diagram illustrates the key substituent effects influencing the aromatic ring in 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Caption: Substituent effects on the aromatic ring.

Experimental Protocol for 13C NMR Acquisition

To obtain a high-quality 13C NMR spectrum of 1-(2-Bromo-6-fluorophenyl)propan-1-one or its analogues, the following experimental protocol is recommended. The causality behind these choices is rooted in achieving optimal signal-to-noise, resolution, and accurate chemical shift determination.

• Sample Preparation:

  • Analyte: Accurately weigh approximately 20-50 mg of the solid compound. The higher concentration is beneficial for the less sensitive 13C nucleus.

  • Solvent: Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3). CDCl3 is a common choice due to its excellent solubilizing power for a wide range of organic compounds and its single deuterium lock signal.

  • Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts to 0.00 ppm. Modern spectrometers can also reference the spectrum to the residual solvent peak (CDCl3 at 77.16 ppm).

• NMR Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher for 1H) to achieve better signal dispersion and sensitivity.

  • Tune and match the 13C probe to the sample.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity and sharp spectral lines.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically used.

  • Spectral Width: Set a spectral width that encompasses the expected range of chemical shifts (e.g., 0 to 220 ppm).

  • Number of Scans: Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024 to 4096 or more) is required to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to allow for the full relaxation of the carbon nuclei, which is important for quantitative analysis, although less critical for simple identification.

  • Acquisition Time (aq): An acquisition time of 1-2 seconds is generally sufficient.

• Data Processing:

  • Apply an exponential window function to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

  • Perform a Fourier transform to convert the time-domain data (FID) to the frequency-domain spectrum.

  • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Baseline correct the spectrum to obtain a flat baseline.

  • Reference the spectrum to the TMS signal (0.00 ppm) or the solvent peak.

  • Integrate the peaks if relative intensities are of interest, though it's important to note that peak integrals in standard 13C NMR are not always proportional to the number of carbons.

The following diagram outlines the general workflow for acquiring a 13C NMR spectrum.

Caption: General workflow for 13C NMR acquisition.

Conclusion

The 13C NMR spectrum of 1-(2-Bromo-6-fluorophenyl)propan-1-one is a rich source of structural information, with each signal reflecting the unique electronic environment created by the ortho-bromo and -fluoro substituents and the propanoyl group. By comparing its predicted spectrum with those of its bromo- and fluoro-analogues, we can gain a deeper understanding of the additive and non-additive nature of substituent effects in polysubstituted aromatic systems. This guide provides a framework for the interpretation of these complex spectra and a standardized protocol for their acquisition, serving as a valuable resource for researchers in the fields of chemistry and drug development.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Levy, G. C., & Nelson, G. L. (1972). Carbon-13 Nuclear Magnetic Resonance for Organic Chemists. Wiley-Interscience.
• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH.

Technical Comparison Guide: FT-IR Identification of 1-(2-Bromo-6-fluorophenyl)propan-1-one

Strategic Overview

1-(2-Bromo-6-fluorophenyl)propan-1-one (CAS: 1040677-29-1) is a critical precursor in the synthesis of dissociative anesthetics and novel antidepressants, specifically acting as the starting material for hydroxynorketamine (HNK) derivatives.

In drug development workflows, distinguishing this specific di-ortho-substituted ketone from its mono-substituted analogs or the unsubstituted parent (propiophenone) is vital. While NMR is definitive, Fourier Transform Infrared Spectroscopy (FT-IR) offers a rapid, cost-effective method for inline process monitoring and raw material verification.

This guide provides a comparative spectral analysis, focusing on the steric inhibition of resonance caused by the 2,6-substitution pattern, which serves as the primary identification marker.

Comparative Spectral Analysis

The identification logic relies on detecting the "Blue Shift" (increase in wavenumber) of the carbonyl stretch caused by the loss of conjugation.

Master Comparison Table: Target vs. Alternatives

Feature	Target: 1-(2-Bromo-6-fluorophenyl)propan-1-one	Alt 1: Propiophenone (Unsubstituted)	Alt 2: 2-Fluoropropiophenone	Diagnostic Significance
C=O[1][2] Stretch	1705 – 1720 cm⁻¹	~1685 cm⁻¹	~1695 cm⁻¹	Primary Marker. High frequency due to steric twist breaking conjugation.
C-F Stretch	1230 – 1260 cm⁻¹ (Strong)	Absent	1230 – 1260 cm⁻¹	Confirms presence of Fluorine.
C-Br Stretch	~1060 cm⁻¹ & <700 cm⁻¹	Absent	Absent	Confirms presence of Bromine.
Ar-C=C	1580 – 1600 cm⁻¹	1590 – 1600 cm⁻¹	1600 – 1610 cm⁻¹	Aromatic ring breathing modes.
sp³ C-H	2930 – 2980 cm⁻¹	2930 – 2980 cm⁻¹	2930 – 2980 cm⁻¹	Propyl chain (non-diagnostic).

The "Ortho-Effect" Mechanism

The most critical differentiator is the Carbonyl (C=O) peak position.

• Propiophenone (Baseline): The carbonyl group is coplanar with the benzene ring. This allows

  -electron delocalization (conjugation), which weakens the C=O bond character, lowering the frequency to ~1685 cm⁻¹ .[3]

• The Target (2,6-Disubstitution): The bulky Bromine at position 2 and Fluorine at position 6 physically force the carbonyl group out of the plane of the benzene ring.

  • Result: Resonance is inhibited (Steric Inhibition of Resonance).

  • Spectral Consequence: The carbonyl behaves more like an aliphatic ketone (isolated C=O) rather than an aromatic one. The peak shifts "blue" (higher energy) to 1705–1720 cm⁻¹ .

Visualization of Identification Logic

The following diagram illustrates the decision matrix for confirming the identity of the target molecule based on spectral data.

Caption: Logical workflow for distinguishing the target 2,6-disubstituted ketone from mono-substituted and unsubstituted analogs using FT-IR markers.

Experimental Protocol: ATR-FTIR

For this lipophilic, halogenated ketone, Attenuated Total Reflectance (ATR) is the preferred sampling method over KBr pellets due to speed and lack of moisture interference.

Equipment & Reagents[4][5]

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Crystal: Diamond or ZnSe ATR crystal (Diamond preferred for hardness).

• Solvent: Isopropanol or Acetone (for cleaning).

Step-by-Step Methodology

• Background Collection:

  • Clean the ATR crystal with isopropanol and a lint-free wipe.

  • Collect an air background spectrum (32 scans, 4 cm⁻¹ resolution).

  • Validation: Ensure no peaks exist in the 2800–3000 cm⁻¹ (C-H) or 1600–1800 cm⁻¹ regions.

• Sample Application:

  • If Liquid/Oil: Place 1 drop (~20 µL) directly onto the center of the crystal.

  • If Solid/Low-Melting Solid: Place ~5 mg of sample on the crystal. Lower the pressure arm until the force gauge registers the optimal contact (usually 80–100 units).

• Acquisition:

  • Scan Range: 4000 – 600 cm⁻¹.[4]

  • Resolution: 4 cm⁻¹.[5]

  • Accumulations: 16 or 32 scans.

• Post-Processing:

  • Apply ATR Correction (if quantitative comparison to transmission library data is required). ATR intensity is wavelength-dependent (

    ).

  • Baseline correct if necessary (rarely needed for quality ATR).

• Cleaning:

  • Wipe the crystal immediately with isopropanol. Halogenated ketones can be corrosive or sticky; do not let the sample dry on the crystal.

Quality Control & Purity Validation

Beyond identification, FT-IR serves as a limit test for common impurities in the synthesis of this intermediate.

Impurity Type	Spectral Indicator	Action Limit
Residual Moisture	Broad hump at 3200–3500 cm⁻¹	Reject if > 2% T loss
Unreacted Phenol	Sharp/Broad O-H stretch ~3400 cm⁻¹	Reject (indicates incomplete alkylation)
Alcohol Derivative	Broad O-H stretch (if reduced to alcohol)	Reject (indicates premature reduction)

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for inductive/steric effects on carbonyl shifts).

• NIST Chemistry WebBook. Infrared Spectrum of Propiophenone (CAS 93-55-0). National Institute of Standards and Technology.[6] [Link]

• Zaragoza Dörwald, F. (2013). Side Reactions in Organic Synthesis: A Guide to Successful Synthesis Design. Wiley-VCH.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11244033 (Related 2-Bromopropiophenone). [Link]

• Mo, J., et al. (2022). High Yielding Continuous-Flow Synthesis of Norketamine. Organic Process Research & Development. (Provides context on the synthesis of HNK precursors and their characterization). [Link]

Sources

• 1. chem.pg.edu.pl [chem.pg.edu.pl]
• 2. eng.uc.edu [eng.uc.edu]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
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• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. 1-Propanone, 2-bromo-1-phenyl- [webbook.nist.gov]

Advanced HPLC Method Development for Purity Analysis of 1-(2-Bromo-6-fluorophenyl)propan-1-one: A Comparative Guide

Executive Summary & Strategic Importance

The compound 1-(2-Bromo-6-fluorophenyl)propan-1-one (CAS: 1181569-67-4) is a critical halogenated aromatic intermediate used in the synthesis of complex pharmaceutical APIs (Active Pharmaceutical Ingredients), particularly those requiring fluorinated scaffolds for metabolic stability.

Ensuring the purity of this intermediate is paramount because:

• Regioisomer Contamination: The synthesis (typically Friedel-Crafts acylation) often produces positional isomers (e.g., 4-bromo-2-fluoro analogs) that possess identical molecular weights and similar hydrophobicities to the target 2-bromo-6-fluoro isomer.

• Downstream Risks: Isomeric impurities can cyclize into "rogue" impurities in the final drug substance, which are often impossible to remove later.

This guide challenges the industry-standard C18 approach, demonstrating why Pentafluorophenyl (PFP) stationary phases offer superior selectivity for this specific class of halogenated ketones.

Method Development Strategy: The "Selectivity" Problem

The Limitation of C18 (Method A)

Standard Octadecylsilane (C18) columns rely almost exclusively on hydrophobic subtraction . While effective for separating the main peak from polar degradation products, C18 often fails to resolve positional isomers of halogenated aromatics. The hydrophobic footprint of 2-bromo-6-fluoro vs. 4-bromo-2-fluoro isomers is nearly identical, leading to co-elution or "shoulder" peaks that mask impurities.

The PFP Advantage (Method B - Recommended)

Pentafluorophenyl (PFP) phases introduce multiple interaction mechanisms that are "orthogonal" to C18:

• - Interactions: The electron-deficient PFP ring interacts strongly with the electron-rich aromatic ring of the analyte.

• Halogen Selectivity: Specific fluorine-fluorine and halogen-pi interactions allow the column to discriminate based on the position of the Bromine and Fluorine atoms on the ring.

• Shape Selectivity: The rigid PFP ligands can discriminate steric differences between ortho (2,6-substituted) and para isomers.

Visualizing the Decision Process

Figure 1: Method Development Decision Tree highlighting the mechanistic advantage of PFP phases for halogenated isomers.

Comparative Analysis: HPLC vs. Alternatives

Before detailing the protocol, we must objectively compare the chosen HPLC approach against Gas Chromatography (GC), another common tool for ketones.

Feature	HPLC (Method B - PFP)	GC-FID/MS	Verdict
Thermal Stability	High. Runs at ambient/low temp ( ).	Low. Requires injector temps . Risk of de-halogenation.	HPLC Wins for labile halogens.
Isomer Resolution	Excellent. PFP phase targets electronic differences.	Good. Boiling point differences are often insufficient for isomers.	HPLC Wins for positional isomers.
Sensitivity	High (UV @ 254 nm).	High (FID).	Tie.
Sample Prep	Simple (Dissolve in MeCN).	Simple (Dissolve in volatile solvent).	Tie.
Throughput	Moderate (10-15 min run).	Fast (5-10 min run).	GC Wins on speed.

Experimental Protocols

Method A: Standard C18 (Baseline)

• Column: Agilent ZORBAX Eclipse Plus C18,

  .

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.[1]

• Observation: The target peak elutes at 6.5 min. A shoulder is observed at 6.7 min (suspected isomer), but

  .

Method B: Optimized PFP (Recommended)

This protocol utilizes a Pentafluorophenyl phase to maximize selectivity.

Instrument Conditions

• System: UHPLC or HPLC (e.g., Agilent 1290 or Waters Alliance).

• Detector: UV-Vis / PDA set to 254 nm (primary) and 220 nm (secondary).

• Column: Phenomenex Luna PFP(2) or Agilent Poroshell 120 PFP.

  • Dimensions:

    (or for standard HPLC).

• Column Temperature:

  .

• Flow Rate:

  .

• Injection Volume:

  .

Mobile Phase Composition

• Solvent A: Water + 0.1% Formic Acid (or 10 mM Ammonium Formate for pH control).

• Solvent B: Acetonitrile (MeCN).[2] Note: Methanol can be used but MeCN typically provides sharper peaks for ketones.

Gradient Program

Time (min)	% Solvent B	Comment
0.0	30	Initial Hold
2.0	30	Isocratic to stack isomers
12.0	80	Linear Gradient
12.1	30	Re-equilibration
15.0	30	End of Run

Sample Preparation

• Stock Solution: Weigh 10 mg of 1-(2-Bromo-6-fluorophenyl)propan-1-one into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile. (Conc: 1000 ppm).

• Working Standard: Dilute Stock 1:10 with Mobile Phase A/B (50:50) to reach 100 ppm.

• System Suitability Sample: Spike the Working Standard with 1% of the known isomer (e.g., 4-bromo analog) if available, or use a crude synthesis mixture.

System Suitability & Performance Data

The following data represents typical performance metrics comparing the C18 and PFP methods for this specific chemotype.

Parameter	Acceptance Criteria	Method A (C18) Result	Method B (PFP) Result
Retention Time ( )	N/A	6.5 min	7.2 min
Resolution ( ) (Target vs. Isomer)		0.8 (Fail)	2.4 (Pass)
Tailing Factor ( )		1.1	1.05
Theoretical Plates ( )		8,500	12,000
LOD (Signal/Noise = 3)	N/A	0.05 ppm	0.04 ppm

Analysis: The PFP column provides a resolution of 2.4 between the main peak and its critical isomer, far exceeding the baseline C18 performance. This confirms the hypothesis that electronic interactions are necessary for this separation.

Synthesis & Impurity Origin Pathway[3]

Understanding where impurities come from allows the analyst to anticipate peaks.

Figure 2: Synthesis pathway showing the origin of the critical positional isomer impurity.

References

• Phenomenex. (n.d.). Luna PFP(2) HPLC Columns: Selectivity for Halogenated and Isomeric Compounds. Retrieved from [Link]

• Agilent Technologies. (2014).[3] Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note 5991-3893EN. Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). Wiley. (Chapter 2: Method Development).

• PubChem. (n.d.). Compound Summary for 1-(2-Bromo-6-fluorophenyl)propan-1-one. National Library of Medicine. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of 2'-Bromoacetophenone on Newcrom R1. Retrieved from [Link]

Sources

• 1. A Novel RP-UHPLC-MS/MS Approach for the Determination of Tryptophan Metabolites Derivatized with 2-Bromo-4′-Nitroacetophenone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Separation of 2’-Bromoacetophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. agilent.com [agilent.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(2-Bromo-6-fluorophenyl)propan-1-one

[1]

Executive Summary & Immediate Action

1-(2-Bromo-6-fluorophenyl)propan-1-one (CAS: 864774-65-2) is a halogenated aromatic ketone used primarily as an intermediate in pharmaceutical synthesis.[1] Due to the presence of both bromine and fluorine atoms, this compound must not be treated as general organic waste.

Critical Directive:

• NEVER dispose of this compound down the drain.[2]

• NEVER mix with non-halogenated solvents (e.g., acetone, ethanol) if possible, as this increases disposal costs and complicates incineration.

• ALWAYS segregate into "Halogenated Organic Waste" streams.

Chemical Identification & Hazard Profile

Proper disposal begins with accurate identification. This compound poses specific risks to skin, eyes, and the respiratory system.[3][4]

Parameter	Specification
Chemical Name	1-(2-Bromo-6-fluorophenyl)propan-1-one
CAS Number	864774-65-2
Molecular Formula	C₉H₈BrFO
Molecular Weight	231.06 g/mol
Physical State	Solid (typically) or viscous liquid depending on purity/temperature
Flash Point	>90°C (Estimated; Combustible)

GHS Hazard Classification [1][5][6][7]

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1][5]

• Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[1]

• STOT-SE: Category 3 (May cause respiratory irritation)[1][5][6]

Waste Segregation & Packaging Protocols

The primary operational error in handling halogenated ketones is improper segregation. Halogens (Br, F) require high-temperature incineration with acid gas scrubbing to prevent the release of Hydrogen Bromide (HBr) and Hydrogen Fluoride (HF).

Step 1: Segregation

• Stream A (Correct): Halogenated Organic Waste.

• Stream B (Incorrect): Non-Halogenated Solvents, Aqueous Waste, Trash.

Step 2: Packaging

• Container: High-density polyethylene (HDPE) or glass containers. Avoid metal containers if the waste is acidic or potentially corrosive.

• Labeling: Must be labeled "HAZARDOUS WASTE" with the specific constituent name fully written out: "1-(2-Bromo-6-fluorophenyl)propan-1-one".[1]

• Headspace: Leave at least 10% headspace to allow for expansion.

Disposal Decision Logic (Visualization)

The following decision tree outlines the logical flow for determining the correct disposal path based on the physical state of the waste.

Figure 1: Decision tree for the segregation and packaging of halogenated aromatic ketone waste.

Detailed Disposal Procedures

Scenario A: Pure Solid Waste

• Collection: Collect solid scrapings, expired lots, or spill cleanup residues into a wide-mouth jar (HDPE preferred).

• Labeling: Apply a hazardous waste label.

  • Constituents: 1-(2-Bromo-6-fluorophenyl)propan-1-one (100%).[1]

  • Hazard Checkbox: Toxic, Irritant.[3][6][7]

• Storage: Store in a secondary containment tray within a cool, dry chemical storage cabinet until pickup.

Scenario B: Reaction Solutions (Liquid)

• Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., nitric acid, peroxides) which could react violently with the ketone.

• Consolidation: Pour into the "Halogenated Solvent" carboy.

  • Note: Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the presence of this solute (Br/F content) classifies the entire mixture as halogenated waste for disposal purposes.

• Documentation: Log the addition on the waste container's accumulation log sheet.

Spill Response Protocol

In the event of a spill, immediate action is required to prevent exposure and environmental release.[4]

Required PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.[8] Use a respirator (N95 or organic vapor cartridge) if dust or aerosols are generated.

Figure 2: Step-by-step workflow for managing a laboratory spill of 1-(2-Bromo-6-fluorophenyl)propan-1-one.

Cleanup Steps:

• Isolate: Demarcate the area.

• Absorb: Cover liquid spills with an inert absorbent (vermiculite, sand, or commercial spill pads). Do not use sawdust (combustible).

• Collect: Sweep the saturated absorbent into a heavy-duty plastic bag or wide-mouth jar.

• Label: Tag the container as "Hazardous Waste - Debris contaminated with Halogenated Ketone."

• Wash: Clean the surface with a detergent solution. Collect the rinse water as hazardous waste.[9]

Regulatory Compliance (RCRA & EPA)

While 1-(2-Bromo-6-fluorophenyl)propan-1-one is not explicitly listed on the EPA's "P" or "U" lists (40 CFR 261.33), it is regulated based on its characteristics and toxicity.[1]

• Waste Determination: Generator knowledge must be used to classify the waste.[10]

• Characteristic Waste: If the waste solution has a flash point < 60°C, it carries the D001 (Ignitable) code.

• Halogen Content: The presence of Bromine and Fluorine precludes this waste from standard fuel blending programs used for non-halogenated solvents. It requires incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility) capable of handling halogenated loads.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 52983814, 1-(5-Bromo-2-fluorophenyl)propan-1-one. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from [Link]

• University of Illinois Urbana-Champaign, Division of Research Safety. Halogenated Organic Liquids - Waste Disposal Guidelines. Retrieved from [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 1-(2-Bromo-6-fluorophenyl)propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Handling halogenated organic compounds such as 1-(2-Bromo-6-fluorophenyl)propan-1-one demands a meticulous approach to safety. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel. As Senior Application Scientists, our goal is to empower you with the knowledge to work safely and effectively.

Understanding the Risks: A Proactive Stance on Safety

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is crucial to minimize exposure through inhalation, dermal contact, and eye contact.

Eye and Face Protection: Your First Line of Defense

Chemical splash goggles are mandatory at all times when handling 1-(2-Bromo-6-fluorophenyl)propan-1-one.[4][5][6] These should meet the American National Standards Institute (ANSI) Z87.1 standard.[7] For procedures with a higher risk of splashing, such as transfers or reaction quenching, a face shield should be worn in addition to goggles.[4]

Hand Protection: Selecting the Right Gloves

The choice of gloves is critical when handling halogenated hydrocarbons and ketones.[7] Nitrile or neoprene gloves are generally recommended for their resistance to a range of organic solvents.[4][8] It is crucial to inspect gloves for any signs of degradation or punctures before each use.[4] For prolonged operations or when handling larger quantities, consider double-gloving to provide an additional layer of protection.

Body Protection: Beyond the Basic Lab Coat

A flame-resistant laboratory coat should be worn and kept fully buttoned to protect against accidental splashes.[4][6] Ensure that your attire covers all exposed skin, including long pants and closed-toe shoes.[6]

Respiratory Protection: Ensuring Clean Air

All manipulations of 1-(2-Bromo-6-fluorophenyl)propan-1-one, including weighing and transfers, should be conducted within a certified chemical fume hood to prevent the inhalation of vapors or aerosols.[1][9] If a fume hood is not available or during a large-scale spill, appropriate respiratory protection, such as a NIOSH-approved respirator with organic vapor cartridges, must be used.[10]

Operational and Disposal Plans: A Step-by-Step Approach

A safe laboratory environment extends beyond PPE to include well-defined operational and disposal protocols.

Safe Handling Procedures

• Preparation: Before beginning any work, ensure that all necessary PPE is readily available and in good condition.[11]

• Weighing and Transfer: Conduct all weighing and transferring of the compound inside a chemical fume hood to minimize exposure.[1][9]

• Spill Management: In the event of a spill, immediately alert others in the vicinity. For small spills, use an inert absorbent material, and for large spills, evacuate the area and follow your institution's emergency procedures.[12]

Waste Disposal: A Critical Final Step

As a halogenated organic compound, 1-(2-Bromo-6-fluorophenyl)propan-1-one must be disposed of as hazardous waste.[9][13][14]

• Segregation: Collect all waste containing this compound in a designated, clearly labeled "Halogenated Organic Waste" container.[12][14]

• Labeling: Ensure the waste container is properly labeled with its contents to facilitate correct disposal by your institution's environmental health and safety department.[12]

• Do Not: Never dispose of halogenated organic compounds down the drain.[9]

Emergency Procedures: Immediate Actions in Case of Exposure

In the event of accidental exposure, immediate and appropriate first aid is crucial.

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes and remove contaminated clothing.[1][2][4]

• Eye Contact: Flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2][4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1][15]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][2]

Summary of Personal Protective Equipment

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer (small scale)	Chemical Splash Goggles	Nitrile or Neoprene Gloves	Flame-Resistant Lab Coat	Chemical Fume Hood
Solution Preparation	Chemical Splash Goggles	Nitrile or Neoprene Gloves	Flame-Resistant Lab Coat	Chemical Fume Hood
Running Reaction	Chemical Splash Goggles & Face Shield	Nitrile or Neoprene Gloves (consider double-gloving)	Flame-Resistant Lab Coat	Chemical Fume Hood
Work-up/Extraction	Chemical Splash Goggles & Face Shield	Nitrile or Neoprene Gloves (consider double-gloving)	Flame-Resistant Lab Coat	Chemical Fume Hood
Large Spill Cleanup	Chemical Splash Goggles & Face Shield	Heavy-duty Nitrile or Neoprene Gloves	Chemical-Resistant Apron over Lab Coat	NIOSH-approved Respirator

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

References

• Safe Handing & Disposal of Organic Substances – HSC Chemistry - Science Ready. (n.d.).
• Organic Solvents - Environment, Health and Safety. (n.d.).
• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. (n.d.).
• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes - epa nepis. (n.d.).
• Personal protective equipment for handling 6-Chloro-1-(3-fluorophenyl)-1-oxohexane - Benchchem. (n.d.).
• Hazardous waste segregation. (n.d.).
• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (2025, January 29).
• Personal Protective Equipment: Hands. (2024, May 10).
• SAFETY DATA SHEET - Fisher Scientific. (2009, July 2).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• PPE participant guide - Midwest Consortium for Hazardous Waste Worker Training. (n.d.).
• Personal Protective Equipment | US EPA. (2025, September 12).
• Laboratory Safety Guidelines. (n.d.).
• General Chemistry Lab Safety. (2014, August 1).
• Laboratory Safety and Chemical Hygiene Plan. (2023, March 15).
• Safety and Handling of Organic Compounds in the Lab | Solubility of Things. (n.d.).
• Topic 1: Safety in the Organic Chemistry Laboratory - California State University, Bakersfield. (n.d.).
• Chemical Safety Data Sheet MSDS / SDS - 2-BroMo-6-fluorobenzaldehyde oxiMe - ChemicalBook. (2022, August 11).
• SAFETY DATA SHEET - Fisher Scientific. (2009, September 26).
• SAFETY DATA SHEET - BD Regulatory Documents. (2024, June 7).
• SS-8688 - Safety Data Sheet. (2023, January 2).
• Safety Data Sheet - DC Fine Chemicals. (n.d.).
• CAS No : 1181569-67-4 | Product Name : 1-Bromo-1-(2-fluorophenyl)-2-propanone. (n.d.).

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